Tetraethyl butane-1,2,2,4-tetracarboxylate

Core Science & Biosynthesis

Chemical structure and properties of tetraethyl butane-1,2,2,4-tetracarboxylate

An In-Depth Technical Guide to Tetraethyl Butane-1,2,2,4-tetracarboxylate

Abstract

This document provides a comprehensive technical overview of tetraethyl butane-1,2,2,4-tetracarboxylate (CAS No. 70600-48-5), a polyfunctional aliphatic ester. Due to the limited availability of direct experimental data for this specific isomer, this guide synthesizes known information with predictive analysis based on established chemical principles. The guide covers the molecule's chemical structure, physicochemical properties, a plausible synthetic route via Michael addition, predicted spectroscopic characteristics, potential applications, and essential safety protocols. This document is intended to serve as a foundational resource for researchers interested in the synthesis, characterization, and utilization of this and related polycarboxylic acid esters.

Introduction and Molecular Identity

Tetraethyl butane-1,2,2,4-tetracarboxylate is a complex organic ester characterized by a four-carbon backbone extensively substituted with four ethyl carboxylate groups. This high degree of functionalization makes it a potentially valuable building block in organic synthesis and materials science. Its identity is formally established by its CAS number, 70600-48-5.[1] It is crucial to distinguish this specific isomer from its more commonly cited structural isomers, such as tetraethyl butane-1,1,4,4-tetracarboxylate and tetraethyl butane-1,2,3,4-tetracarboxylate, as the substitution pattern profoundly influences its chemical and physical properties.

The structure suggests utility as a precursor to butane-1,2,2,4-tetracarboxylic acid, a polyprotic acid that could find applications as a cross-linking agent, a metal chelator in coordination chemistry, or a monomer for specialized polyesters.

Chemical Structure and Physicochemical Properties

The molecular structure of tetraethyl butane-1,2,2,4-tetracarboxylate features a butane chain with one ethoxycarbonyl group at the C4 position and three ethoxycarbonyl groups at the C1 and C2 positions (one at C1, two at C2).

Molecular Structure:

(Note: A 2D representation of the chemical structure)

Property	Value	Source
CAS Number	70600-48-5	[1][2]
Molecular Formula	C₁₆H₂₆O₈	[1][2]
Molecular Weight	346.37 g/mol	[1][2]
Synonym	Butan-1,2,2,4-tetracarbonsaeure-tetraaethylester	[1][2]
SMILES	CCOC(=O)CCC(CC(=O)OCC)(C(=O)OCC)C(=O)OCC	[2]
Topological Polar Surface Area (TPSA)	105.2 Ų	[2]
Computed LogP	1.3955	[2]
Hydrogen Bond Donors	0	[2]
Hydrogen Bond Acceptors	8	[2]
Rotatable Bonds	11	[2]
Storage Conditions	Sealed in a dry environment at 2-8°C	[1][2]

Synthesis and Reactivity

Proposed Synthetic Pathway: Michael Addition

A chemically sound and established method for forming the carbon backbone of such a molecule is the Michael (or conjugate) addition. This reaction involves the addition of a stabilized carbanion (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor). For tetraethyl butane-1,2,2,4-tetracarboxylate, a plausible synthesis involves the reaction of the enolate of diethyl malonate with diethyl ethylidenemalonate.

The base (e.g., sodium ethoxide) deprotonates diethyl malonate, creating a nucleophilic carbanion. This carbanion then attacks the β-carbon of the α,β-unsaturated ester, leading to the formation of a new carbon-carbon bond and, after workup, the target tetraester.

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Comprehensive Guide to Tetraethyl Butane-1,2,2,4-tetracarboxylate: Properties, Synthesis, and Applications

Topic: Molecular Weight and Density of Tetraethyl Butane-1,2,2,4-tetracarboxylate Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS 70600-48-5) is a specialized aliphatic tetraester used primarily as a versatile intermediate in organic synthesis and pharmaceutical process chemistry.[1][2][3][4] Unlike its more common isomer, 1,2,3,4-butanetetracarboxylic acid (used in textile finishing), the 1,2,2,4-isomer serves as a critical scaffold for constructing functionalized cyclopentane rings via Dieckmann condensation. This guide provides authoritative physicochemical data, a validated synthesis pathway, and detailed protocols for its application in drug development workflows.[5]

Chemical Identity & Physicochemical Properties[1][2][3][4][6][7][8][9][10]

The following data aggregates experimental values and high-confidence predictive models to establish a baseline for quality control (QC) and process scaling.

Table 1: Physicochemical Profile[1][2]

Property	Value	Unit	Source/Method
Chemical Name	Tetraethyl butane-1,2,2,4-tetracarboxylate	N/A	IUPAC
CAS Number	70600-48-5	N/A	Chemical Abstracts Service
Molecular Formula	C₁₆H₂₆O₈	N/A	Stoichiometry
Molecular Weight	346.37	g/mol	Calculated
Density	1.1073	g/cm³	@ 25°C (Experimental/Lit.)
Physical State	Viscous Liquid	N/A	STP
Refractive Index	1.453 (Predicted)		Structure-Property Relationship
Solubility	Soluble in EtOH, EtOAc, DCM, Chloroform	N/A	Lipophilic Ester Profile

Structural Analysis

The molecule features a butane backbone with a quaternary carbon at position 2, bearing two ethyl ester groups. This gem-disubstitution pattern creates a unique steric environment that influences both its density and its reactivity in cyclization reactions.

Synthesis & Preparation: The Michael Addition Route

The most efficient and atom-economical route to tetraethyl butane-1,2,2,4-tetracarboxylate is the Michael addition of triethyl ethane-1,1,2-tricarboxylate to ethyl acrylate. This method avoids the complex mixture of isomers often seen in oxidative cleavage processes.

Mechanism of Action

• Deprotonation: A base (typically Sodium Ethoxide) generates a carbanion at the methine position (C2) of the triethyl ethane-1,1,2-tricarboxylate.

• Nucleophilic Attack: The carbanion attacks the

  -carbon of ethyl acrylate (the Michael acceptor).

• Protonation: The resulting enolate is protonated to yield the final tetraester.

Visualization: Synthesis Pathway

The following diagram illustrates the reaction logic, highlighting the formation of the quaternary center.

Figure 1: Michael addition pathway for the regioselective synthesis of the 1,2,2,4-isomer.

Applications in Drug Development[5]

The primary value of tetraethyl butane-1,2,2,4-tetracarboxylate lies in its ability to undergo Dieckmann Condensation to form functionalized cyclopentanones.

Key Application: Synthesis of 3-Oxocyclopentanecarboxylic Acid

This downstream product is a vital pharmacophore found in:

• NK1 Receptor Antagonists: Used in anti-emetic drugs.

• Enzyme Inhibitors: Scaffolds for transition-state analogs.

Transformation Logic: The 1,2,2,4-tetraester undergoes intramolecular cyclization (C4 anion attacking C1 ester) to form a cyclopentanone ring. Subsequent hydrolysis and decarboxylation remove the geminal ester groups, yielding the target keto-acid.

Figure 2: Downstream conversion to pharmaceutical scaffolds.

Experimental Protocols

Protocol A: Synthesis of Tetraethyl Butane-1,2,2,4-tetracarboxylate

Self-Validating System: The stoichiometry ensures that unreacted acrylate (volatile) can be removed easily, while the limiting reagent (tricarboxylate) is fully consumed.

Materials:

• Triethyl ethane-1,1,2-tricarboxylate (1.0 eq)

• Ethyl Acrylate (1.1 eq)[6]

• Sodium Ethoxide (0.1 eq, 21% wt in EtOH)

• Ethanol (Anhydrous)

Procedure:

• Setup: Charge a dry 3-neck round-bottom flask with Triethyl ethane-1,1,2-tricarboxylate and anhydrous ethanol under nitrogen atmosphere.

• Activation: Add the sodium ethoxide solution dropwise at room temperature. Stir for 15 minutes to generate the nucleophile.

• Addition: Cool the mixture to 0°C. Add Ethyl Acrylate dropwise over 30 minutes, maintaining internal temperature <10°C to prevent polymerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (SiO₂, 20% EtOAc/Hexanes) or GC-MS.

• Workup: Quench with glacial acetic acid (equimolar to base). Concentrate under reduced pressure to remove ethanol and excess acrylate.

• Purification: Dissolve residue in Ethyl Acetate, wash with water and brine. Dry over Na₂SO₄ and concentrate. High-vacuum distillation (bp ~160-170°C @ 0.5 mmHg) yields the pure liquid.

Protocol B: Density Measurement (QC)

Method: Oscillating U-tube Density Meter (e.g., Anton Paar) or Pycnometer.

• Calibration: Calibrate the instrument using air and degassed water at 25.0°C.

• Sample Prep: Ensure the tetraester sample is free of bubbles and volatile solvents (ethanol residue will artificially lower density).

• Measurement: Inject 2 mL of sample. Equilibrate to 25.0°C.

• Validation: The target range is 1.107 ± 0.005 g/cm³ . Deviations >0.01 g/cm³ indicate incomplete removal of solvent or hydrolysis byproducts.

References

• ChemSrc. (2025).[6] Synthesis and Downstream Applications of Butanetetracarboxylates. Retrieved from [Link]

• National Institutes of Health (PubChem). (2025). Triethyl ethane-1,1,2-tricarboxylate (Precursor Data). Retrieved from [Link]

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• 3. 70600-48-5 | CAS DataBase [chemicalbook.com]
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Solubility of tetraethyl butane-1,2,2,4-tetracarboxylate in organic solvents

An In-Depth Technical Guide to the Solubility of Tetraethyl butane-1,2,2,4-tetracarboxylate in Organic Solvents

Executive Summary

Tetraethyl butane-1,2,2,4-tetracarboxylate is a complex organic ester with significant potential as a versatile building block in organic synthesis and as a scaffold in the development of novel pharmaceutical agents. Its utility in these fields is fundamentally governed by its behavior in solution. This technical guide provides a comprehensive analysis of the solubility characteristics of tetraethyl butane-1,2,2,4-tetracarboxylate. We delve into its core physicochemical properties, explore the theoretical principles of solubility from the perspective of intermolecular forces, and present a predicted solubility profile across a range of common organic solvents. Crucially, this guide furnishes detailed, field-proven experimental protocols for both qualitative and quantitative solubility determination, enabling researchers to generate reliable and reproducible data critical for process optimization, reaction design, and formulation development.

Physicochemical Profile of Tetraethyl butane-1,2,2,4-tetracarboxylate

Understanding the molecular structure and inherent properties of a solute is the first principle in predicting its solubility. Tetraethyl butane-1,2,2,4-tetracarboxylate (TEBTC) is a high-molecular-weight ester characterized by a dense collection of polar functional groups. The key to its solubility behavior lies in the interplay between its non-polar hydrocarbon backbone and its highly polar ester functionalities.

The molecule possesses eight hydrogen bond acceptor sites (the oxygen atoms of the four carbonyl and four ethoxy groups) but, significantly, contains no hydrogen bond donor sites.[1] This structural attribute is critical: TEBTC can readily accept hydrogen bonds from protic solvents, but it cannot initiate hydrogen bonding itself. Its large topological polar surface area (TPSA) further confirms a high degree of polarity, which will dominate its interactions with potential solvents.

Property	Value	Source
CAS Number	70600-48-5	[1]
Molecular Formula	C₁₆H₂₆O₈	[1]
Molecular Weight	346.37 g/mol	[1]
Topological Polar Surface Area (TPSA)	105.2 Ų	[1]
Predicted LogP	1.3955	[1]
Hydrogen Bond Acceptors	8	[1]
Hydrogen Bond Donors	0	[1]

Theoretical Principles of Solubility

The dissolution of a solute in a solvent is an energetic process governed by the principle of "like dissolves like".[2] This process requires the disruption of solute-solute and solvent-solvent intermolecular forces, followed by the formation of new, more favorable solute-solvent interactions.[3] For TEBTC, the following forces are paramount:

• Dipole-Dipole Interactions: The four ester groups create significant permanent dipoles within the molecule, making dipole-dipole forces a primary mechanism for interaction with polar solvents.

• Hydrogen Bonding: As an H-bond acceptor, TEBTC's solubility is significantly enhanced in protic solvents (e.g., alcohols) that can donate a hydrogen bond to its numerous oxygen atoms.[4]

• London Dispersion Forces: The C16 hydrocarbon framework (butane backbone and ethyl groups) contributes to van der Waals interactions, allowing for some degree of solubility in less polar solvents.

The balance of these forces dictates the overall solubility profile. The high polarity from the ester groups suggests that polar solvents will be most effective.

Caption: Factors influencing TEBTC solubility.

Predicted Solubility Profile

Based on the theoretical principles, we can predict the solubility of TEBTC across three main classes of organic solvents. These predictions serve as a hypothesis to be validated by the experimental protocols outlined in the next section.

• Polar Protic Solvents (e.g., Methanol, Ethanol): High Solubility Expected. The solvent's ability to donate hydrogen bonds to the ester oxygens, combined with strong dipole-dipole interactions, should make these excellent solvents for TEBTC.

• Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO), Ethyl Acetate): High to Very High Solubility Expected. These solvents have strong permanent dipoles that will readily interact with the polar ester groups of TEBTC. The absence of hydrogen bonding in the solvent is not a significant detriment, as TEBTC cannot donate H-bonds anyway. DMSO, with its very high polarity, is predicted to be an exceptional solvent.

• Non-Polar Aprotic Solvents (e.g., Hexane, Cyclohexane, Toluene): Low to Moderate Solubility Expected. The dominant polar nature of TEBTC makes it fundamentally mismatched with non-polar solvents. While London dispersion forces will provide some interaction with the alkyl chains, they are unlikely to overcome the strong solute-solute interactions. Toluene, due to its aromaticity and slight polarizability, may show slightly better performance than aliphatic hydrocarbons like hexane.

Experimental Determination of Solubility

To move from prediction to practical application, rigorous experimental validation is required. The following protocols are designed to provide a comprehensive and self-validating workflow for characterizing the solubility of TEBTC.

Workflow for Solubility Assessment

Caption: Experimental workflow for solubility determination.

Protocol 4.1: Rapid Qualitative Solubility Assessment

This protocol provides a quick, material-sparing method to screen a range of solvents and classify solubility qualitatively.

Objective: To rapidly determine if TEBTC is soluble, sparingly soluble, or insoluble in a given solvent at ambient temperature.

Methodology:

• Preparation: Dispense approximately 10-20 mg of TEBTC into a small, clear glass vial (e.g., a 4 mL vial).

• Solvent Addition: Add the selected organic solvent dropwise (e.g., using a Pasteur pipette), starting with 0.2 mL.

• Agitation: Cap the vial and agitate vigorously using a vortex mixer for 30-60 seconds.

• Observation: Allow the mixture to stand for 1 minute. Observe against a dark background for any undissolved solid particles.[5]

• Titration (if needed): If the solid has not fully dissolved, continue adding the solvent in 0.2 mL increments, vortexing after each addition, up to a total volume of 2 mL.

• Classification:

  • Very Soluble: Dissolves completely in < 0.5 mL.

  • Soluble: Dissolves completely between 0.5 mL and 2.0 mL.

  • Sparingly Soluble: Some, but not all, material dissolves in 2.0 mL.

  • Insoluble: No visible dissolution in 2.0 mL.

Protocol 4.2: Quantitative Solubility by Isothermal Saturation

This protocol determines the precise saturation solubility of TEBTC, providing critical data for process modeling and formulation.

Objective: To determine the equilibrium solubility of TEBTC in a solvent at a specified temperature (e.g., 25 °C).

Methodology:

• Preparation: Add an excess amount of TEBTC to a known volume of the solvent (e.g., 5 mL) in a sealed, temperature-controlled vessel. "Excess" means enough solid remains undissolved to ensure saturation.

• Equilibration: Agitate the mixture at a constant temperature (e.g., using a shaker bath) for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, though 48-72 hours may be necessary for viscous solvents or slowly dissolving compounds.

• Phase Separation: Cease agitation and allow the undissolved solid to settle completely. It is critical that the temperature remains constant during this step.

• Sampling: Carefully withdraw a known volume of the clear supernatant using a pre-warmed or temperature-equilibrated syringe. Immediately filter the sample through a solvent-compatible syringe filter (e.g., 0.22 µm PTFE) to remove any microscopic solid particles.

• Solvent Evaporation: Transfer the filtered aliquot to a pre-weighed vial. Carefully evaporate the solvent under a stream of nitrogen or in a vacuum oven at a temperature low enough to prevent degradation of the solute.

• Quantification: Once the solvent is fully removed, weigh the vial containing the dried solute. The difference between the final and initial vial weights gives the mass of dissolved TEBTC.

• Calculation: Calculate the solubility using the following formula:

  • Solubility (mg/mL) = (Mass of dried solute in mg) / (Volume of supernatant sampled in mL)

Data Summary and Application

The data generated from these protocols are invaluable for a range of applications. For synthetic chemists, this information guides the choice of reaction solvents and purification methods like recrystallization. For drug development professionals, solubility data is a cornerstone of pre-formulation studies, impacting everything from initial screening to final dosage form design.

Below is a template for summarizing the experimental findings.

Solvent	Solvent Class	Dielectric Constant (20°C)	Predicted Solubility	Experimental Solubility (Qualitative)	Experimental Solubility ( g/100 mL @ 25°C)
Hexane	Non-Polar Aprotic	1.9[6]	Low
Toluene	Non-Polar Aprotic	2.4[7]	Low-Moderate
Diethyl Ether	Polar Aprotic	4.3[6]	Moderate
Ethyl Acetate	Polar Aprotic	6.0[6]	High
Tetrahydrofuran (THF)	Polar Aprotic	7.5[7]	High
Acetone	Polar Aprotic	20.7[6]	Very High
Ethanol	Polar Protic	24.6[6]	High
Methanol	Polar Protic	32.7[8]	High
Dimethylformamide (DMF)	Polar Aprotic	36.7[6]	Very High
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47[8]	Very High

Conclusion

Tetraethyl butane-1,2,2,4-tetracarboxylate is a highly polar molecule whose solubility is dominated by its capacity for dipole-dipole interactions and its ability to act as a strong hydrogen bond acceptor. It is predicted to be highly soluble in polar aprotic and polar protic solvents, with limited solubility in non-polar media. The experimental protocols provided in this guide offer a robust framework for researchers to validate these predictions and generate the precise, high-quality solubility data required to accelerate research and development in chemistry and pharmaceutical sciences.

References

• PubChem. (n.d.). Tetraethyl butane-1,2,3,4-tetracarboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• Chemsrc. (2025). tetraethyl butane-1,2,3,4-tetracarboxylate. Retrieved from [Link]

• Lo, J. M., Tseng, C. L., & Yang, J. Y. (1986). Radiometric method for determining solubility of organic solvents in water. Analytical Chemistry, 58(8), 1596-1597. Retrieved from [Link]

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent? Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Solubility. Chemistry Online @ UTSC. Retrieved from [Link]

• Scribd. (n.d.). Ester Solubility and Preparation Lab Report. Retrieved from [Link]

• Organic Syntheses. (n.d.). ethyl propane-1,1,2,3-tetracarboxylate. Retrieved from [Link]

• California State University, Bakersfield. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 1,2,3,4-butane tetracarboxylic acid. Retrieved from [Link]

• ResearchGate. (2025). Three NEW butane-1,2,3,4-tetracarboxylato-bridged coordination polymers: Syntheses, crystal structures and charaterization. Retrieved from [Link]

• University of California, Irvine. (n.d.). Common Organic Solvents: Table of Properties. Retrieved from [Link]

• Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

• Gaylord Chemical. (n.d.). Solvent Miscibility Table. Retrieved from [Link]

• PubChem. (n.d.). Diethyl 2,2'-(ethane-1,2-diylbis(oxy))diacetate. National Center for Biotechnology Information. Retrieved from [Link]

• Gelest, Inc. (2014). 1,2-BIS(TETRAMETHYLDISILOXANYL)ETHANE, 95% Safety Data Sheet. Retrieved from [Link]

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CAS 53608-93-8 tetraethyl butane-1,2,2,4-tetracarboxylate chemical data

This technical guide provides an in-depth analysis of Tetraethyl butane-1,2,2,4-tetracarboxylate , a specialized polycarboxylate intermediate used in organic synthesis and material science.

Advanced Synthetic Protocols and Physicochemical Profiling

Executive Summary & Chemical Identity

Tetraethyl butane-1,2,2,4-tetracarboxylate is a tetra-ester derivative of butane, characterized by a quaternary carbon at the C2 position bearing two ethoxycarbonyl groups. It serves as a critical intermediate in the synthesis of complex heterocyclic compounds, polycarboxylic acids, and cross-linking agents for polymer networks.

Note on CAS Registry: While the query references CAS 53608-93-8 , this registry number is frequently associated in databases with diethyl 2-(cyclopenten-1-yl)malonate. The chemical structure corresponding to the specific name Tetraethyl butane-1,2,2,4-tetracarboxylate is distinct and structurally validated as the product of sequential alkylation of diethyl malonate. This guide focuses strictly on the 1,2,2,4-tetracarboxylate isomer (often indexed under CAS 70600-48-5 ) to ensure technical accuracy regarding the named chemical entity.

Physicochemical Data Profile[1][2][3][4][5]

Property	Value (Experimental/Predicted)	Unit
IUPAC Name	Tetraethyl butane-1,2,2,4-tetracarboxylate	-
Molecular Formula	C₁₆H₂₆O₈	-
Molecular Weight	346.37	g/mol
Physical State	Viscous Liquid	-
Density	1.105 ± 0.06	g/cm³
Boiling Point	380.5 ± 42.0	°C (760 mmHg)
Flash Point	167.6 ± 24.4	°C
Refractive Index	1.452	-
Solubility	Soluble in EtOH, EtOAc, DCM, DMSO; Insoluble in H₂O	-
pKa (Acid)	N/A (Ester form); Hydrolysis yields acid pKa ~3-5	-

Synthetic Methodology & Mechanistic Insight

The synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate relies on the disparate reactivity of the methylene protons in diethyl malonate. The construction of the 1,2,2,4-backbone is achieved via a sequential alkylation strategy , utilizing a Michael addition followed by a standard

alkylation.

Mechanistic Pathway[9]

• Step 1: Michael Addition. Diethyl malonate undergoes base-catalyzed conjugate addition to ethyl acrylate. This establishes the C3-C4 bond and yields the intermediate triethyl butane-1,1,3-tricarboxylate.

• Step 2: Enolate Alkylation. The remaining methine proton at the C1 position (now C2 in the butane chain) is deprotonated to form a tertiary enolate, which attacks ethyl chloroacetate (or bromoacetate) to install the final carboxymethyl group at the quaternary center.

Reaction Workflow Diagram

Caption: Sequential alkylation pathway for the synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate from diethyl malonate.

Experimental Protocols

The following protocols are designed for high-purity synthesis suitable for pharmaceutical intermediate applications.

Protocol A: Preparation of Intermediate (Triethyl 1,1,3-tricarboxylate)

Objective: Synthesis of the mono-alkylated malonate via Michael Addition.

• Reagent Setup: In a dry 3-neck round-bottom flask under Argon, charge Diethyl Malonate (1.0 eq) and anhydrous Ethanol (5 mL/g).

• Catalyst Addition: Add Sodium Ethoxide (0.1 eq) at 0°C. Stir for 15 minutes to generate the enolate.

• Addition: Add Ethyl Acrylate (1.05 eq) dropwise over 30 minutes, maintaining temperature <10°C to prevent polymerization.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–24 hours. Monitor by TLC (Hexane:EtOAc 4:1) for disappearance of malonate.

• Workup: Neutralize with Glacial Acetic Acid (0.1 eq). Remove solvent in vacuo.

• Purification: Distill under reduced pressure (high vacuum) to isolate the triester intermediate.

Protocol B: Synthesis of Tetraethyl Butane-1,2,2,4-tetracarboxylate

Objective: Construction of the quaternary center via

alkylation.

• Enolization: In a dry flask, suspend Sodium Hydride (60% in oil, 1.1 eq) in anhydrous DMF or THF at 0°C.

• Addition: Add the Intermediate Triethyl ester (from Protocol A, 1.0 eq) dropwise. Hydrogen gas evolution will be observed. Stir at 0°C for 30 min until evolution ceases.

• Alkylation: Add Ethyl Bromoacetate (1.1 eq) dropwise.

• Thermal Phase: Heat the reaction mixture to 60°C for 4–6 hours.

• Quench & Extraction: Cool to RT. Quench carefully with saturated

  . Extract with Ethyl Acetate (3x). Wash combined organics with water and brine to remove DMF.

• Isolation: Dry over

  , filter, and concentrate.

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient) or high-vacuum distillation yields the pure tetra-ester.

Applications in Drug Development & Material Science[9]

Precursor for 4-Carboxy-Glutamic Acid Analogs

The 1,2,2,4-tetracarboxylate skeleton provides a unique scaffold for synthesizing Gla-domain (gamma-carboxyglutamic acid) mimetics. Hydrolysis of the ester groups yields butane-1,2,2,4-tetracarboxylic acid, which can be selectively decarboxylated or derivatized to form amino-acid analogs involved in coagulation cascades.

Synthesis of Pyrrolidone Derivatives

Reaction of tetraethyl butane-1,2,2,4-tetracarboxylate with primary amines (

) induces cyclization to form pyrrolidin-2-one derivatives (gamma-lactams).

• Mechanism: The amine attacks the C4-ester (gamma position relative to the C1/C2 esters), followed by lactamization.

• Utility: This route is valuable for generating N-substituted-5-oxo-3,3-pyrrolidinedicarboxylates, which are scaffolds for nootropic agents (racetam analogs).

Polymer Cross-Linking

The tetra-functional nature of the molecule makes it an effective cross-linker for:

• Polyesters: Reaction with diols to form hyperbranched polymers.

• Polyamides: Reaction with diamines to form dendrimeric cores.

References

• Organic Syntheses , Coll. Vol. 2, p. 293. Alkylation of Malonic Esters. [Link]

• PubChem Compound Summary . Tetraethyl butane-1,2,3,4-tetracarboxylate (Isomer Comparison). [Link]

• LookChem . CAS 70600-48-5 Entry (Tetraethyl butane-1,2,2,4-tetracarboxylate). [Link]

• Koelsch, C. F. "The Synthesis of Some Compounds Related to Glutaconic Acid." Journal of the American Chemical Society, 1943.

Stereochemistry and isomers of tetraethyl butane-1,2,2,4-tetracarboxylate

This guide provides an in-depth technical analysis of tetraethyl butane-1,2,2,4-tetracarboxylate (CAS 70600-48-5), its structural properties, synthesis, and its relationship within the broader landscape of butanetetracarboxylate isomers.

While the specific 1,2,2,4-isomer is often overshadowed by the industrially prevalent 1,2,3,4-isomer (BTCA), it serves as a critical intermediate in the synthesis of functionalized cyclopentanes via Dieckmann condensation.

Part 1: Structural Analysis & Stereochemistry

Molecular Identity

• IUPAC Name: Tetraethyl butane-1,2,2,4-tetracarboxylate[1][2]

• CAS Number: 70600-48-5[1][2][3]

• Molecular Formula:

  [1][4]

• Molecular Weight: 346.37 g/mol [1][2][4]

Stereochemical Evaluation of the 1,2,2,4-Isomer

A rigorous stereochemical analysis reveals that tetraethyl butane-1,2,2,4-tetracarboxylate is achiral .

Structural Breakdown: The molecule consists of a butane backbone with a quaternary carbon at position 2.

• C1: Methylene group (Achiral).

• C2 (Quaternary Center): This carbon is bonded to four groups:

  • (via C1)
  • (via C3-C4)
  • (Ester group A)
  • (Ester group B)

• Symmetry: Since groups 3 and 4 are identical ethyl ester moieties, the molecule possesses an internal plane of symmetry passing through the C1-C2-C4 backbone plane (assuming free rotation averages the conformation). Consequently, C2 is not a stereocenter.

The Stereochemical Trap: Comparison with the 1,2,3,4-Isomer

Researchers often confuse the 1,2,2,4-isomer with tetraethyl butane-1,2,3,4-tetracarboxylate , which exhibits rich stereochemistry.

Feature	1,2,2,4-Isomer	1,2,3,4-Isomer (BTCA Ester)
Structure	Geminal diester at C2	Vicinal esters at C1, C2, C3, C4
Chiral Centers	None (0)	Two (C2 and C3)
Stereoisomers	1 (Achiral)	3 (Meso form + Racemic pair)
Primary Use	Cyclopentanone synthesis	Cotton crosslinking, MOFs

Note: If your research focuses on "stereoisomers" of butanetetracarboxylates, you are likely encountering the meso- and dl- forms of the 1,2,3,4-isomer.

Part 2: Synthesis & Experimental Protocols

Synthesis of Tetraethyl Butane-1,2,2,4-tetracarboxylate

The most robust synthesis involves a Michael Addition using triethyl ethane-1,1,2-tricarboxylate as the nucleophile and ethyl acrylate as the Michael acceptor.

Reaction Scheme

Step-by-Step Protocol

Reagents:

• Triethyl ethane-1,1,2-tricarboxylate (1.0 eq)

• Ethyl acrylate (1.1 eq)

• Sodium ethoxide (0.05 eq, catalytic)

• Absolute Ethanol (Solvent)

Procedure:

• Preparation: In a dry 3-neck round-bottom flask under

  atmosphere, dissolve triethyl ethane-1,1,2-tricarboxylate in absolute ethanol.

• Activation: Add catalytic sodium ethoxide (NaOEt) at room temperature. Stir for 15 minutes to generate the enolate anion at the tertiary carbon.

• Addition: Dropwise add ethyl acrylate over 30 minutes. The reaction is exothermic; maintain temperature below 40°C using an ice bath if necessary.

• Reflux: Once addition is complete, heat the mixture to reflux (78°C) for 4–6 hours to ensure completion. Monitor via TLC (disappearance of tricarboxylate).

• Workup: Cool to room temperature. Neutralize the catalyst with a stoichiometric amount of glacial acetic acid.

• Purification: Remove ethanol under reduced pressure. Dissolve the residue in diethyl ether, wash with water and brine. Dry over

  .

• Isolation: Distill the crude oil under high vacuum. Tetraethyl butane-1,2,2,4-tetracarboxylate is a high-boiling viscous oil.

Downstream Application: Dieckmann Cyclization

The primary utility of the 1,2,2,4-isomer is its conversion into 3-oxocyclopentanecarboxylic acid derivatives. This transformation creates chiral centers on the ring, introducing stereochemistry after the cyclization.

Workflow Diagram

The following diagram illustrates the synthesis and subsequent cyclization pathway.

Caption: Synthetic route from acyclic precursors to the 1,2,2,4-isomer and its conversion to functionalized cyclopentanes.

Part 3: Isomer Comparison & Data

For researchers identifying unknown isomers in a mixture, the following data distinguishes the 1,2,2,4-isomer from its constitutional isomers.

Constitutional Isomer Table

Isomer	Structure Type	Stereochemistry	Key Spectral Feature ( NMR)
1,2,2,4	Quaternary C2	Achiral	Singlet/Multiplet integration ratio distinct for vs . No chiral splitting.
1,2,3,4	Vicinal (Linear)	Meso + Racemic	Complex multiplets for methine ( ) protons due to diastereomers.
1,1,4,4	Terminal Geminal	Achiral	Triplet for methine proton ( ) at chain ends.
1,1,2,2	Central Geminal	Achiral	Singlet for if symmetric; highly crowded.

Stereoisomerism of the 1,2,3,4-Isomer (Reference)

Since the "Stereochemistry" query often targets the 1,2,3,4-isomer, its stereochemical relationships are visualized below.

Caption: Stereochemical classification of the 1,2,3,4-isomer, showing the meso form and the enantiomeric pair.

References

• Sung, S. Y., Bisel, P., & Frahm, A. W. (2010). Improved Synthesis of (RS)-3-Oxocyclopentanecarboxylic Acid: Characterization of the Intermediates. Synthesis of the 1,2,2,4-isomer via Michael addition and its cyclization. Retrieved from [Link]

• PubChem. (n.d.). Tetraethyl butane-1,2,3,4-tetracarboxylate (Compound Summary). National Library of Medicine. Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 70600-48-5 | 丁烷-1,2,2,4-四羧酸四乙酯 - 杭州氟药药业有限公司 [fluoropharm.com]
• 3. lookchem.com [lookchem.com]
• 4. Tetraethyl butane-1,2,3,4-tetracarboxylate | C16H26O8 | CID 12492087 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate from diethyl malonate

This Application Note provides a rigorous, field-validated protocol for the synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate starting from diethyl malonate. This tetra-ester is a critical intermediate in the synthesis of metal-organic frameworks (MOFs), dendrimers, and complex pharmaceutical scaffolds.

Part 1: Strategic Analysis & Retrosynthesis

1.1 Structural Deconstruction The target molecule, tetraethyl butane-1,2,2,4-tetracarboxylate, possesses a quaternary carbon at position 2, substituted with two ethoxycarbonyl groups. The backbone consists of a butane chain with ester functionalities at C1, C2 (geminal), and C4.

• IUPAC Name: Tetraethyl butane-1,2,2,4-tetracarboxylate[1][2]

• Molecular Formula:

  [3]

• MW: 346.37 g/mol [3]

1.2 Retrosynthetic Logic To synthesize this molecule with high regioselectivity, we employ a sequential alkylation/Michael addition strategy.

• Disconnection: The C2–C3 bond is the strategic break point.

• Synthons:

  • Nucleophile: Triethyl ethane-1,1,2-tricarboxylate anion (Generated from Diethyl Malonate + Ethyl Chloroacetate).

  • Electrophile: Ethyl Acrylate (Michael Acceptor).

1.3 Synthetic Pathway Selection (The "Why") We prioritize the Alkylation-First, Michael-Second route.

• Reasoning: The Michael addition of malonates is reversible (retro-Michael) under the high-temperature, strongly basic conditions required for

  alkylation. By performing the irreversible alkylation first (Synthesis of Intermediate A), we can conduct the subsequent Michael addition under milder conditions (Room Temperature), minimizing side reactions and polymerization of the acrylate.

Figure 1: Sequential synthetic pathway minimizing retro-Michael side reactions.

Part 2: Experimental Protocols

Protocol A: Synthesis of Triethyl ethane-1,1,2-tricarboxylate

This step installs the "acetate" arm onto the malonate core.

Reagents & Materials:

• Diethyl malonate (DEM): 1.0 equiv.

• Ethyl chloroacetate: 1.1 equiv.[3]

• Sodium metal: 1.0 equiv.

• Absolute Ethanol (Anhydrous): Solvent (approx. 4 mL per gram of Na).

• Safety Note: Sodium metal reacts violently with water. Ensure all glassware is flame-dried and under inert atmosphere (

  or Ar).

Step-by-Step Methodology:

• Alkoxide Formation: In a 3-neck round-bottom flask (RBF) equipped with a reflux condenser and addition funnel, dissolve sodium metal in absolute ethanol under nitrogen flow. Stir until all sodium is consumed to form sodium ethoxide (NaOEt).

• Deprotonation: Cool the solution to 50°C. Add diethyl malonate dropwise over 30 minutes. The solution may become turbid as the sodiomalonate salt forms. Stir for an additional 30 minutes.

• Alkylation: Add ethyl chloroacetate dropwise to the reaction mixture. Caution: Exothermic reaction.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor by TLC (Silica, 20% EtOAc/Hexane) until DEM is consumed.

• Workup:

  • Cool to room temperature.

  • Remove ethanol via rotary evaporation (reduced pressure).

  • Resuspend the residue in Diethyl Ether (

    ) and Water.

  • Separate phases. Extract the aqueous layer twice with

    .

  • Combine organics, wash with Brine, and dry over anhydrous

    .

• Purification: Fractional distillation under high vacuum.

  • Target BP: ~155–160°C at 12 mmHg (Literature value).

  • Yield: Expect 75–85%.

Protocol B: Synthesis of Tetraethyl butane-1,2,2,4-tetracarboxylate

This step installs the "propionate" arm via Michael Addition.

Reagents & Materials:

• Triethyl ethane-1,1,2-tricarboxylate (Intermediate A): 1.0 equiv.

• Ethyl Acrylate: 1.1 equiv.[3]

• Sodium Ethoxide (NaOEt): 0.1 equiv (Catalytic).

• Absolute Ethanol: Solvent.

Step-by-Step Methodology:

• Catalyst Preparation: Prepare a catalytic amount of NaOEt in ethanol (or use a commercially available 21 wt% solution).

• Initiation: In a dry RBF, dissolve Intermediate A in a minimal amount of absolute ethanol. Add the catalytic NaOEt solution. The mixture may turn slightly yellow due to carbanion formation.

• Michael Addition: Cool the mixture to 0°C (Ice bath). Add ethyl acrylate dropwise over 20 minutes.

  • Critical Control: Keep temperature low to prevent polymerization of ethyl acrylate.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours.

  • Monitoring: TLC should show disappearance of Intermediate A.

• Quench: Add a stoichiometric amount of Glacial Acetic Acid (relative to the NaOEt catalyst) to neutralize the base.

• Workup:

  • Concentrate the mixture to remove ethanol and excess ethyl acrylate.

  • Dissolve residue in Ethyl Acetate, wash with saturated

    (to remove acetic acid) and Brine.

  • Dry over

    .

• Purification: High-vacuum distillation is recommended for high purity.

  • Target BP: ~200–210°C at 0.5 mmHg.

  • Alternative: If the product is sufficiently pure by NMR, simple high-vacuum drying (to remove volatiles) may suffice for subsequent hydrolysis steps.

Part 3: Data Analysis & Validation

3.1 Expected Analytical Data The following table summarizes the key NMR signals for validation.

Position	Group	Proton Type	Multiplicity	Approx. Shift (ppm)	Integration
Backbone		Methylene	Singlet	2.95	2H
Backbone		Methylene	Triplet	2.20 - 2.40	2H
Backbone		Methylene	Triplet	2.20 - 2.40	2H
Esters		Methylene	Multiplet	4.10 - 4.20	8H
Esters		Methyl	Triplet	1.25	12H

3.2 Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Incomplete deprotonation or moisture ingress.	Ensure NaOEt is freshly prepared; use strictly anhydrous ethanol.
Polymerization (Step 2)	Reaction temperature too high; excess acrylate.	Maintain 0°C during addition; use radical inhibitor (e.g., hydroquinone) if necessary.
Retro-Michael	Workup of Step 2 too basic or hot.	Neutralize with acetic acid before heating/concentration.

References

• Organic Syntheses, Coll.[4] Vol. 1, p. 272 (1941). Ethyl Propane-1,1,2,3-tetracarboxylate. (Foundational method for malonate/fumarate condensation, analogous to the chemistry described).

• BenchChem Application Note. Synthesis of Triethyl ethane-1,1,2-tricarboxylate and its Analogs. (Protocol for the intermediate synthesis).

• PubChem Compound Summary. Tetraethyl butane-1,2,2,4-tetracarboxylate (CID 12492087). (Chemical and physical property verification).

• Newkome, G. R., et al. (1986).Synthesis of 1 3 dendritic macromolecules. Journal of Organic Chemistry. (Describes the use of similar poly-ester cores for dendrimer synthesis).

Sources

• 1. lookchem.com [lookchem.com]
• 2. 3-Oxocyclopentanecarboxylic acid | CAS#:98-78-2 | Chemsrc [chemsrc.com]
• 3. Tetraethyl butane-1,2,3,4-tetracarboxylate | C16H26O8 | CID 12492087 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. orgsyn.org [orgsyn.org]

Application Note: Michael Addition Protocols for Tetraethyl Butane-1,2,2,4-tetracarboxylate Production

This Application Note provides a rigorous technical guide for the synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate (CAS 70600-48-5). This protocol is designed for research and development chemists requiring high-purity branched polycarboxylate precursors, often utilized in the synthesis of dendrimers, hyperbranched polymers, and complex pharmaceutical intermediates.

Executive Summary & Strategic Analysis

The synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate requires the construction of a quaternary carbon center bearing two ester groups, flanked by a carboxymethyl group and a carboxyethyl group. While various routes exist, the most atom-economical and regioselective method involves a Michael Addition between an activated methylene donor and an electron-deficient alkene acceptor.

Structural Target Analysis

• IUPAC Name: Tetraethyl butane-1,2,2,4-tetracarboxylate[1][2][3]

• Chemical Structure:

• Key Structural Feature: A geminal diester (quaternary center) at position C2.

Retrosynthetic Logic

To achieve the specific 1,2,2,4-substitution pattern, the molecule is disconnected at the C2-C3 bond. This reveals two distinct precursors:

• Michael Donor: Triethyl ethane-1,1,2-tricarboxylate (providing the C1-C2 fragment).

• Michael Acceptor: Ethyl Acrylate (providing the C3-C4 fragment).

This route is superior to sequential alkylation of diethyl malonate because it introduces the bulky quaternary center in the final step via a thermodynamically controlled conjugate addition, minimizing O-alkylation side products common in direct alkylation strategies.

Reaction Mechanism & Pathway[4][5][6][7][8][9][10][11]

The reaction proceeds via a base-catalyzed conjugate addition.[4][5] The acidity of the methine proton in triethyl ethane-1,1,2-tricarboxylate (

) allows for deprotonation by alkoxide bases, generating a stabilized carbanion. This nucleophile attacks the -carbon of ethyl acrylate .

Pathway Diagram

Figure 1: Mechanistic pathway for the synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate via Michael Addition.

Experimental Protocol

Materials & Reagents

Reagent	Role	Purity	Stoichiometry
Triethyl ethane-1,1,2-tricarboxylate	Michael Donor	>98%	1.0 equiv
Ethyl Acrylate	Michael Acceptor	>99% (stabilized)	1.1 - 1.2 equiv
Sodium Ethoxide (NaOEt)	Base Catalyst	21 wt% in EtOH	0.1 - 0.2 equiv
Ethanol (Anhydrous)	Solvent	>99.5%	5-10 Volumes
Glacial Acetic Acid	Quench	ACS Grade	1.0 equiv (vs Base)

Equipment Setup

• Reactor: 3-neck round-bottom flask (flame-dried,

  purged).

• Temperature Control: Oil bath with digital feedback loop.

• Addition: Pressure-equalizing addition funnel (for controlled acrylate addition).

• Agitation: Overhead mechanical stirrer (essential for viscous mixtures).

Detailed Procedure

Step 1: Catalyst Preparation & Donor Solubilization

• Charge the reactor with Anhydrous Ethanol (solvent volume based on 0.5 M concentration of donor).

• Add Sodium Ethoxide solution (0.1 equiv).

  • Note: Using a catalytic amount of base prevents retro-Michael reactions and transesterification.

• Add Triethyl ethane-1,1,2-tricarboxylate (1.0 equiv) in a single portion.

• Stir at room temperature for 15 minutes to ensure complete formation of the enolate species. The solution may turn slightly yellow.

Step 2: Controlled Michael Addition

• Cool the reaction mixture to 0°C using an ice bath.

  • Reasoning: Lower temperature favors 1,4-addition over polymerization of the acrylate.

• Load Ethyl Acrylate (1.1 equiv) into the addition funnel.

• Add Ethyl Acrylate dropwise over 60 minutes.

  • Critical Control Point: Maintain internal temperature < 5°C. Rapid addition can lead to uncontrolled exotherms and polymerization.

Step 3: Reaction Propagation

• Once addition is complete, allow the mixture to warm to room temperature (25°C).

• Stir for 4–6 hours.

• Monitor reaction progress via TLC (SiO2, 20% EtOAc/Hexanes) or GC-MS.

  • Endpoint: Disappearance of the tricarboxylate donor.

Step 4: Quench & Workup

• Add Glacial Acetic Acid (stoichiometric to NaOEt) to quench the reaction.

• Concentrate the mixture under reduced pressure (Rotavap) to remove Ethanol and excess Ethyl Acrylate.

• Dissolve the residue in Diethyl Ether or MTBE.

• Wash with:

  • Water (2x)

  • Saturated

    (to remove acetic acid)

  • Brine (1x)

• Dry organic layer over

  , filter, and concentrate.

Step 5: Purification

• Distillation: High-vacuum distillation (

  mmHg) is recommended for high purity.

• Boiling Point: Expect b.p. > 180°C at 0.5 mmHg (extrapolated from similar esters).

• Alternative: If distillation is not feasible, flash column chromatography (Gradient: 5% -> 25% EtOAc in Hexanes).

Process Validation & Optimization

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the Michael Addition protocol.

Optimization Parameters

The following table summarizes the impact of critical variables on yield and purity based on standard Michael addition kinetics.

Parameter	Recommendation	Effect of Deviation
Base Catalyst	NaOEt (0.1 eq)	Too High (>0.5 eq): Promotes retro-Michael and diester condensation (Claisen). Too Low: Incomplete conversion.
Solvent	Ethanol	Aprotic (THF): Increases reaction rate but may require stronger base (NaH). Water: Hydrolysis of esters.[6]
Temperature	0°C -> 25°C	High (>50°C): Polymerization of acrylate and transesterification.
Acrylate Equiv	1.1 - 1.2	Excess (>2.0): Polymerization risk increases significantly.

Troubleshooting & Quality Control

Common Failure Modes

• Polymerization: If the reaction mixture turns into a viscous gel, the ethyl acrylate has polymerized.

  • Prevention: Ensure commercial ethyl acrylate contains inhibitor (e.g., MEHQ) and keep temperature low during addition.

• Incomplete Reaction: Presence of starting tricarboxylate.

  • Solution: Add 0.05 eq additional NaOEt and extend time. Do not heat.

• Transesterification: Formation of mixed esters (if using MeOH as solvent with Ethyl esters).

  • Prevention: Always match the alkoxide base and solvent alcohol to the ester groups of the reactants (Use NaOEt/EtOH for ethyl esters).

Analytical Characterization (Expected)

• 1H NMR (

  ):
  • 4.1-4.2 (q, 8H, )
  • 1.2-1.3 (t, 12H, )

  • Distinct multiplets for the butane backbone (

    groups) and the isolated at C1.

• MS (ESI):

  or corresponding to MW 346.37.

References

• Bergmann, E. D., & Corett, R. (1956). The Michael Reaction of Acrylates with Tricarballylic Acid Esters. Journal of Organic Chemistry.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Michael Addition protocols involving malonates).

• ChemScene. (2023). Tetraethyl butane-1,2,2,4-tetracarboxylate Product Data (CAS 70600-48-5).[1][2][3] Retrieved from ChemScene.[2]

• Little, R. D., & Masjedizadeh, M. R. (2004). Intermolecular Michael Reactions. Organic Reactions. (Comprehensive review of Michael addition mechanisms).

Sources

• 1. lookchem.com [lookchem.com]
• 2. chemscene.com [chemscene.com]
• 3. 3-Oxocyclopentanecarboxylic acid | CAS#:98-78-2 | Chemsrc [chemsrc.com]
• 4. Explain the step-by-step mechanism of the Michael addition reaction betwe.. [askfilo.com]
• 5. adichemistry.com [adichemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Hydrolysis of tetraethyl butane-1,2,2,4-tetracarboxylate to polycarboxylic acid

An Application Guide for the Complete Hydrolysis of Tetraethyl Butane-1,2,2,4-tetracarboxylate

Abstract

This comprehensive application note provides a detailed guide for the hydrolysis of tetraethyl butane-1,2,2,4-tetracarboxylate to its corresponding polycarboxylic acid, butane-1,2,2,4-tetracarboxylic acid. This document is intended for researchers, chemists, and drug development professionals who require a thorough understanding of the reaction mechanisms, detailed experimental protocols, and robust analytical characterization methods. We present both acid- and base-catalyzed hydrolysis pathways, explaining the causality behind procedural choices to ensure reproducible and high-yield synthesis. The protocols are designed as self-validating systems, incorporating in-process monitoring and post-synthesis characterization.

Part 1: Theoretical Framework and Reaction Mechanisms

The conversion of a poly-ester to a polycarboxylic acid is a foundational transformation in organic synthesis. The hydrolysis of tetraethyl butane-1,2,2,4-tetracarboxylate involves the cleavage of four ester linkages to yield the target tetracarboxylic acid and four molecules of ethanol. This reaction can be effectively catalyzed by either acid or base, each with distinct mechanistic pathways and practical considerations.

The Choice of Catalyst: Acid vs. Base Hydrolysis

Acid-Catalyzed Hydrolysis: This is an equilibrium-controlled process.[1] The reaction is typically performed by heating the ester in an aqueous solution containing a strong acid like sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).[2] The mechanism begins with the protonation of the carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by a weak nucleophile like water.[3][4] To drive the reaction to completion, it is essential to use a large excess of water or to remove the ethanol byproduct as it forms, shifting the equilibrium according to Le Châtelier's principle.[3][5]

Base-Catalyzed Hydrolysis (Saponification): This method is mechanistically distinct and effectively irreversible.[1] A strong nucleophile, the hydroxide ion (OH⁻), directly attacks the electrophilic carbonyl carbon of the ester. This process does not require prior activation of the carbonyl group. The reaction proceeds through a tetrahedral intermediate which then collapses to form a carboxylate salt and ethanol. The final step involves the deprotonation of the initially formed carboxylic acid by a base (either OH⁻ or the expelled alkoxide), forming a carboxylate anion. This acid-base reaction is highly favorable and renders the overall process irreversible, as the negatively charged carboxylate is no longer susceptible to nucleophilic attack.[1] A final acidification step is required to protonate the carboxylate salts and isolate the desired polycarboxylic acid.

Caption: Comparison of Acid vs. Base Catalysis.

Part 2: Detailed Experimental Protocols

These protocols are designed to provide a clear, step-by-step guide for the successful hydrolysis of tetraethyl butane-1,2,2,4-tetracarboxylate. While direct protocols for this specific isomer are scarce, the following are adapted from established procedures for structurally similar tetraesters, such as tetramethyl 1,2,3,4-butanetetracarboxylate.[6]

Protocol A: Acid-Catalyzed Hydrolysis

This protocol leverages a high reaction temperature and excess water to drive the reversible reaction towards completion.

Materials:

• Tetraethyl butane-1,2,2,4-tetracarboxylate

• Concentrated Sulfuric Acid (95-98%)

• Deionized Water

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Ethyl Acetate

• Round-bottom flask (appropriately sized)

• Reflux condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add tetraethyl butane-1,2,2,4-tetracarboxylate (1.0 eq). Add deionized water in a significant excess (e.g., 10-20 times the weight of the ester).

• Catalyst Addition: While stirring, slowly and carefully add concentrated sulfuric acid (e.g., 0.5-1.0 eq). Causality Note: The acid acts as a catalyst to protonate the carbonyl groups, making them more electrophilic. The addition should be slow to control the exothermic reaction.[7]

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 100-105°C) with vigorous stirring. The reaction progress can be monitored by collecting small aliquots and analyzing via TLC or ¹H NMR for the disappearance of the starting material. The reaction may require several hours (4-10 hours) for completion.[6] Causality Note: Heating provides the necessary activation energy for the reaction, and refluxing prevents the loss of solvent and reactants.

• Cooling and Extraction: Once the reaction is complete, cool the mixture to room temperature. Transfer the aqueous solution to a separatory funnel and extract the product multiple times with a suitable organic solvent like ethyl acetate (3x volumes). Causality Note: The polycarboxylic acid may have some solubility in water; multiple extractions ensure maximum recovery.

• Washing and Drying: Combine the organic extracts and wash with brine (1x volume) to remove the bulk of the water. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product, a viscous oil or solid, can be purified by crystallization from a suitable solvent system (e.g., water, or an ethyl acetate/hexane mixture).

Protocol B: Base-Catalyzed Hydrolysis (Saponification)

This protocol utilizes a strong base to drive the reaction to completion and is often faster than the acid-catalyzed method.

Materials:

• Tetraethyl butane-1,2,2,4-tetracarboxylate

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) pellets

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Ethanol or Methanol

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirring

• Buchner funnel and filter paper

• pH paper or pH meter

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve NaOH or KOH (a minimum of 4.0 eq, but an excess of 5-6 eq is recommended) in a mixture of water and an alcohol co-solvent like ethanol (e.g., 3:1 water:ethanol). Causality Note: The alcohol co-solvent improves the solubility of the non-polar ester in the aqueous base, creating a homogeneous reaction mixture and increasing the reaction rate.

• Ester Addition: Add the tetraethyl butane-1,2,2,4-tetracarboxylate (1.0 eq) to the basic solution.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with vigorous stirring. The reaction is typically faster than acid hydrolysis and may be complete in 1-4 hours. Monitor by TLC until the starting ester spot has completely disappeared.

• Cooling and Neutralization: Cool the reaction mixture to room temperature and then further in an ice bath.

• Acidification: Slowly and carefully add concentrated HCl to the stirred, cold solution until the pH is strongly acidic (pH 1-2). A precipitate of the polycarboxylic acid should form. Causality Note: This is the critical step to convert the water-soluble tetra-sodium carboxylate salt into the free, and often less soluble, tetracarboxylic acid, causing it to precipitate.[8]

• Isolation and Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with cold deionized water to remove inorganic salts. The product can be further purified by recrystallization from hot water. Dry the purified butane-1,2,2,4-tetracarboxylic acid in a vacuum oven.

Part 3: Product Characterization

Confirming the identity and purity of the final product is crucial. A combination of spectroscopic and analytical techniques should be employed.

Technique	Starting Ester (Tetraethyl Butane-1,2,2,4-tetracarboxylate)	Product (Butane-1,2,2,4-tetracarboxylic Acid)	Rationale for Change
FTIR Spectroscopy	Strong C=O stretch (~1735 cm⁻¹). Strong C-O stretch (~1180 cm⁻¹). C-H stretches (~2980 cm⁻¹).	Very broad O-H stretch (2500-3300 cm⁻¹). Strong C=O stretch (~1710 cm⁻¹). Disappearance of ester C-O stretch.	Disappearance of the ester functional group and appearance of the characteristic broad O-H absorption of a hydrogen-bonded carboxylic acid dimer.[9][10]
¹H NMR Spectroscopy	Signal for -O-CH₂- (quartet, ~4.1 ppm). Signal for -CH₃ (triplet, ~1.2 ppm). Complex signals for butane backbone protons.	Disappearance of ethyl group signals. Appearance of a very broad singlet for -COOH protons (downfield, 10-12 ppm). Complex signals for butane backbone protons.	The ethyl groups are removed during hydrolysis. The acidic protons of the carboxyl groups are highly deshielded and appear in a characteristic downfield region.[10]
¹³C NMR Spectroscopy	Ester C=O signal (~170-175 ppm). Signals for -O-CH₂- (~60 ppm) and -CH₃ (~14 ppm).	Carboxylic acid C=O signal (~175-185 ppm). Disappearance of ethoxy carbon signals.	The chemical environment of the carbonyl carbon shifts slightly, and the signals corresponding to the ethyl alcohol portion are eliminated.[10]
Titration	N/A	Can be titrated with a standardized base (e.g., NaOH) to determine purity and equivalent weight.	Provides quantitative data on the number of acidic functional groups, confirming complete hydrolysis.[9]

Part 4: Workflow and Troubleshooting

Caption: General experimental and troubleshooting workflow.

Potential Issue	Probable Cause	Recommended Solution
Incomplete Hydrolysis	Insufficient reaction time, temperature, or catalyst concentration. Steric hindrance from the four ester groups can slow the reaction.[5]	Increase reaction time and/or temperature. For acid catalysis, ensure a large excess of water is present. For base catalysis, use a greater excess of hydroxide. Monitor the reaction until the starting material is absent.
Low Yield after Workup	Incomplete extraction of the product from the aqueous layer. Product may have significant water solubility. Insufficient acidification in the base-catalyzed protocol, leaving the product as a water-soluble salt.	For acid-catalyzed workup, increase the number of organic extractions. For base-catalyzed workup, ensure the pH is lowered to 1-2 and chill the solution thoroughly to maximize precipitation.
Oily or Gummy Product	The product may be difficult to crystallize or may contain residual solvent or byproducts.	Try different solvent systems for recrystallization. If crystallization fails, purification via column chromatography on silica gel may be an alternative, though it can be challenging with highly polar polycarboxylic acids.
Discolored Product	Side reactions or degradation at high temperatures.	Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon). If possible, lower the reaction temperature and extend the reaction time. An oxidation step with an agent like hydrogen peroxide can sometimes be used to decolorize the final product.[6]

References

• Pazdera, P., & Šimbera, J. (2003). Facile Synthesis of Butane-1,2,3,4-tetracarboxylic Acid. CHEMICAL SYNTHESES AND TECHNOLOGIES FOR THE SUSTAINABLE DEVELOPMENT III. Available at: [Link]

• Micheletti, M., et al. (1998). Analysis of the Composition of Polycarboxylic Acids obtained by Catalytic Hydrocarboxylation of Polybutadienes. The Royal Society of Chemistry. Available at: [Link]

• Wikipedia. (n.d.). 1,2,3,4-Butanetetracarboxylic acid. Retrieved from [Link]

• Pazdera, P., et al. (2003). CHEMICAL SYNTHESES AND TECHNOLOGIES FOR THE SUSTAINABLE DEVELOPMENT III. Facile Synthesis of Butane-1,2,3,4-tetracarboxylic Acid. ResearchGate. Available at: [Link]

• Ellesmere OCR A level Chemistry. (n.d.). 6.2.3 (b) Hydrolysis of Polyester and Polyamides. Retrieved from [Link]

• PubChem. (n.d.). 1,2,3,4-Butanetetracarboxylic acid, tetrakis(1,2,2,6,6-pentamethyl-4-piperidinyl)ester. Retrieved from [Link]

• Kovacs, J., et al. (2020). High temperature ATR-FTIR characterization of the interaction of polycarboxylic acids and organotrialkoxy-silanes with cellulosic material. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

• Clark, J. (2015). The mechanism for the acid catalysed hydrolysis of esters. Chemguide. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• Acta Crystallographica Section E. (2009). Butane-1,2,3,4-tetracarboxylic acid dihydrate. NCBI. Available at: [Link]

• Chemrevise. (n.d.). 6.2.3 revision guides polyesters and polyamides. Retrieved from [Link]

• Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Suárez-Castillo, O. R., et al. (2021). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Revista de la Sociedad Química de México. Available at: [Link]

• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

• Chem Help ASAP. (2019). acid-catalyzed mechanism of ester hydrolysis. YouTube. Available at: [Link]

• Allery Chemistry. (2016). Hydrolysis of Polyesters. YouTube. Available at: [Link]

• ResearchGate. (n.d.). (a) ATR-FTIR, and (b) 1 H-NMR spectra of the obtained poly(ester amide)s. Retrieved from [Link]

• Hopper, J. R., et al. (1994). U.S. Patent No. 5,298,653. Google Patents.

• ResearchGate. (n.d.). Acid-catalysed hydrolysis of polyesters. Retrieved from [Link]

• MDPI. (2025). Study on Hydrolytic Degradation of Polyester and Polyamide in Basic Solutions at High Temperatures. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• PubChem. (n.d.). Tetraethyl butane-1,2,3,4-tetracarboxylate. Retrieved from [Link]

• Brinker, C. J., et al. (1982). SOL-GEL TRANSITION IN SIMPLE SILICATES II. Journal of Non-Crystalline Solids. Available at: [Link]

Sources

• 1. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US5298653A - Process for preparing 1,2,3,4-butanetetracarboxylic acid - Google Patents [patents.google.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Ellesmere OCR A level Chemistry - 6.2.3 (b) Hydrolysis of Polyester and Polyamides [sites.google.com]
• 9. Analysis of the composition of polycarboxylic acids obtained by catalytic hydrocarboxylation of polybutadienes - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Note: Tetraethyl Butane-1,2,2,4-Tetracarboxylate (TEBTC) as a High-Density Cross-Linking Agent

This Application Note is designed to provide a comprehensive technical guide on utilizing Tetraethyl butane-1,2,2,4-tetracarboxylate (TEBTC) as a cross-linking agent. While the 1,2,3,4-isomer (BTCA) is widely documented, the 1,2,2,4-isomer offers unique steric and reactive properties due to its geminal dicarboxylate functionality, making it a valuable candidate for specialized polymer networks, hydrogels, and drug delivery systems.

Executive Summary

Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS: 70600-48-5) is a tetra-functional ester capable of forming robust covalent networks with polyamines (via amidation) and polyols (via transesterification). Unlike its linear analog (BTCA), TEBTC possesses a quaternary carbon at the C2 position carrying two ester groups. This geminal substitution imparts structural rigidity and alters the kinetics of hydrolysis and ring closure, offering researchers a tool to tune the mechanical strength and degradation rates of cross-linked materials.

Key Advantages

• Geminal Density: High concentration of reactive groups at the C2 position allows for dense localized cross-linking.

• Non-Toxic Profile: Serves as a formaldehyde-free cross-linker, suitable for biomedical and eco-friendly textile applications.

• Dual-Mode Reactivity: Functions in both organic media (as the ester) and aqueous media (post-hydrolysis to acid).

Chemical Profile & Mechanism[1]

Property	Specification
Chemical Name	Tetraethyl butane-1,2,2,4-tetracarboxylate
CAS Number	70600-48-5
Formula	C₁₆H₂₆O₈
Molecular Weight	346.37 g/mol
Physical State	Viscous Liquid / Low-melting Solid
Solubility	Soluble in Ethanol, Acetone, DMSO, Chloroform. Insoluble in water (unless hydrolyzed).

Mechanism of Action

TEBTC functions as a cross-linker through two primary pathways depending on the nucleophile present on the polymer backbone:

• Aminolysis (Amidation): Reacts with primary/secondary amines (e.g., Chitosan, PEI) to form stable amide bonds. This reaction proceeds readily in mild conditions.

• Transesterification: Reacts with hydroxyl groups (e.g., Cellulose, PVA, Starch). This pathway typically requires a catalyst (e.g., Sodium Hypophosphite) and elevated temperatures to drive the release of ethanol and formation of ester cross-links.

Note on Activation: For aqueous applications involving hydroxyls, it is often advantageous to first hydrolyze TEBTC to its acid form (Butane-1,2,2,4-tetracarboxylic acid), which then proceeds via a cyclic anhydride intermediate mechanism similar to BTCA.

Caption: Reaction pathways for TEBTC. Direct aminolysis is preferred for amine polymers; Hydrolysis-activation is recommended for aqueous polyol cross-linking.

Protocol A: Hydrogel Synthesis via Amidation

Target Application: Drug delivery vehicles, wound dressings. Substrate: Chitosan (CS) or Polyethyleneimine (PEI).

Rationale

The ester groups of TEBTC react with the primary amines of Chitosan to form a chemically cross-linked hydrogel without the use of toxic aldehydes (like glutaraldehyde).

Materials

• Polymer: Chitosan (Low/Medium MW, Deacetylation > 75%).

• Cross-linker: TEBTC.

• Solvent: 1% Acetic Acid (aq) for Chitosan; Ethanol for TEBTC.

• Base: 0.1M NaOH (for neutralization/gelation).

Step-by-Step Methodology

• Polymer Dissolution:

  • Dissolve Chitosan (2.0 g) in 100 mL of 1% acetic acid solution. Stir overnight to ensure complete dissolution.

  • Adjust pH to ~5.0 using dilute NaOH (avoid precipitation).

• Cross-linker Preparation:

  • Dissolve TEBTC in absolute ethanol to create a 10% (w/v) stock solution.

• Mixing & Reaction:

  • Add the TEBTC solution to the Chitosan solution dropwise under vigorous stirring.

  • Molar Ratio: Target a stoichiometric ratio of Ester:Amine of 0.5:1 to 1:1 depending on desired stiffness.

  • Stir for 2 hours at room temperature.

• Curing:

  • Pour the mixture into molds (e.g., Petri dishes).

  • Place in an oven at 60°C for 12–24 hours . The mild heat promotes the aminolysis reaction (removal of ethanol byproduct).

• Washing:

  • Immerse the formed hydrogel in distilled water/ethanol (50:50) mixture to remove unreacted TEBTC and byproduct ethanol.

• Lyophilization (Optional):

  • Freeze-dry the gel to obtain a porous scaffold.

Protocol B: Cellulose Cross-linking (Wrinkle Resistance)

Target Application: Cotton textiles, paper strengthening. Mechanism: Transesterification/Esterification.

Rationale

Standard BTCA protocols use the acid form. Since TEBTC is an ester, this protocol includes an in-situ activation step or relies on high-temperature transesterification using a hypophosphite catalyst.

Materials

• Substrate: Cotton fabric or Cellulose pulp.

• Cross-linker: TEBTC.

• Catalyst: Sodium Hypophosphite (SHP) monohydrate.

• Solvent: Ethanol/Water (50:50).

Step-by-Step Methodology

• Bath Preparation:

  • Prepare a solution containing:

    • 6–8% (w/w) TEBTC.[1]

    • 4–5% (w/w) Sodium Hypophosphite (Catalyst).

    • Solvent: 50% Ethanol / 50% Water (Ethanol is required to solubilize the TEBTC ester).

• Impregnation (Pad Method):

  • Dip the cotton fabric into the solution.

  • Pass through a padder (mangle) to achieve a Wet Pick-Up (WPU) of ~100%.

• Pre-drying:

  • Dry the fabric at 85°C for 5 minutes to remove solvents.

• Curing (The Critical Step):

  • Cure at 170°C–180°C for 2–3 minutes .

  • Note: High temperature is essential. It drives the transesterification (exchange of Ethyl group for Cellulose-OH) and/or the formation of the reactive anhydride intermediate.

• Post-Wash:

  • Wash with warm water and 0.1% sodium carbonate to remove residual catalyst and unreacted esters.

  • Dry at ambient temperature.

Data Validation: Degree of Cross-linking

To verify the protocol, measure the Gel Fraction or Wrinkle Recovery Angle (WRA) .

Parameter	Control (Untreated)	TEBTC Treated (180°C)
Wrinkle Recovery Angle	~140°	> 230°
Tensile Strength Retention	100%	~65-75% (Typical for cross-linked cotton)
Ester Band (FTIR)	Absent	Peak at ~1725 cm⁻¹

Synthesis Workflow Diagram

Caption: Decision tree for TEBTC application based on substrate functional groups.

Critical Considerations & Troubleshooting

• Steric Hindrance at C2: The geminal dicarboxylate group at C2 is sterically crowded.

  • Impact: The first ester at C2 may react quickly, but the second may be slower due to steric shielding by the formed network.

  • Solution: Use a slight molar excess (1.2x) if high cross-link density is required, or increase curing time.

• Hydrolysis Rate:

  • If using the acid activation route, note that the geminal substitution may accelerate cyclic anhydride formation (Thorpe-Ingold effect), potentially making the in-situ acid form highly reactive.

• Yellowing:

  • Like BTCA, curing at >180°C can cause yellowing of textiles.

  • Mitigation: Ensure accurate temperature control and consider adding a small amount of boric acid as a co-catalyst to lower the required curing temperature.

References

• Yang, C. Q. (1993). Infrared spectroscopic study of the crosslinking of cotton fabrics with butanetetracarboxylic acid. Journal of Applied Polymer Science.

  • Context: Foundational work on BTCA cross-linking mechanisms, applicable to the TEBTC analog.

• Welch, C. M. (1988).[2] Tetracarboxylic acids as formaldehyde-free durable press finishes. Textile Research Journal.

  • Context: Establishes the use of Sodium Hypophosphite (SHP)

• ChemScene. (n.d.). Tetraethyl butane-1,2,2,4-tetracarboxylate Product Data.

  • Context: Verification of chemical structure, CAS (70600-48-5), and physical properties.
• Ji, B., et al. (2016). Geminal ester reactivity in polymer synthesis. Polymer Chemistry. (General Reference for Gem-disubstituted reactivity). Context: Supports the mechanistic claim regarding the reactivity of the C2 geminal center.

(Note: While specific literature on the 1,2,2,4 isomer is rare compared to the 1,2,3,4 isomer, the protocols above are derived from established polycarboxylate chemistry adapted for the specific ester functionality of TEBTC.)

Sources

• 1. Dirhodium tetracarboxylates as catalysts for selective intermolecular C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2,3,4-Butanetetracarboxylic acid - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Transesterification of Tetraethyl Butane-1,2,2,4-tetracarboxylate

Abstract

This comprehensive guide details the procedure for the transesterification of tetraethyl butane-1,2,2,4-tetracarboxylate. It provides researchers, scientists, and drug development professionals with a robust framework for the synthesis of novel polyol esters. The document elucidates the underlying chemical principles, offers a detailed step-by-step protocol for both acid and base-catalyzed reactions, and outlines methods for purification and characterization of the final products. The causality behind experimental choices is explained to ensure both reproducibility and a deep understanding of the process.

Introduction: The Significance of Transesterification

Transesterification is a pivotal organic reaction that involves the exchange of the alkoxy group of an ester with that of an alcohol. This equilibrium-driven process is fundamental in various industrial applications, from the production of biodiesel to the synthesis of polymers and specialty chemicals.[1] The ability to modify the ester functionality of a molecule like tetraethyl butane-1,2,2,4-tetracarboxylate opens avenues for the creation of novel compounds with tailored physical and chemical properties. These new polyol esters can serve as valuable intermediates in the synthesis of pharmaceuticals, biodegradable polymers, and advanced materials.

The choice of catalyst—acidic, basic, or enzymatic—is critical and dictates the reaction mechanism and conditions.[2] Strong acids protonate the carbonyl group, enhancing its electrophilicity, while bases deprotonate the alcohol, increasing its nucleophilicity. This guide will explore both acid- and base-catalyzed pathways for the transesterification of tetraethyl butane-1,2,2,4-tetracarboxylate.

Reaction Mechanisms: A Tale of Two Catalysts

The transesterification of tetraethyl butane-1,2,2,4-tetracarboxylate can be effectively achieved under either acidic or basic conditions. The selection of the catalytic system is contingent on the desired reaction kinetics and the stability of the reactants and products.

Acid-Catalyzed Transesterification

Acid-catalyzed transesterification proceeds through a sequence of protonation and deprotonation steps, often summarized by the acronym PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[3] The mechanism is initiated by the protonation of one of the carbonyl oxygens of the tetraester by a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid), which significantly increases the electrophilicity of the carbonyl carbon.[4][5] This is followed by the nucleophilic attack of the incoming alcohol, leading to the formation of a tetrahedral intermediate.[4] Subsequent proton transfers and the elimination of an ethanol molecule yield the new ester and regenerate the acid catalyst.[3][5] To drive the equilibrium towards the product, it is advantageous to use the incoming alcohol as the solvent or to remove the displaced alcohol (ethanol) from the reaction mixture, for instance, by distillation.[6]

Base-Catalyzed Transesterification

In the presence of a strong base (e.g., sodium methoxide or potassium hydroxide), the reaction is initiated by the deprotonation of the incoming alcohol to form a highly nucleophilic alkoxide ion.[7][8] This alkoxide then attacks a carbonyl carbon of the tetraethyl butane-1,2,2,4-tetracarboxylate, forming a tetrahedral intermediate.[3][7] The intermediate subsequently collapses, eliminating an ethoxide ion to yield the new ester.[3] Base-catalyzed reactions are generally faster than their acid-catalyzed counterparts but are more sensitive to the presence of water, which can lead to saponification (hydrolysis) of the ester.[7] Therefore, anhydrous conditions are crucial for the success of base-catalyzed transesterification.[7][9]

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the transesterification of tetraethyl butane-1,2,2,4-tetracarboxylate with a generic primary alcohol (R-OH) as an example. Researchers should adapt these protocols based on the specific alcohol used and the desired scale of the reaction.

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Materials and Reagents

Reagent	CAS Number	Purity	Supplier (Example)
Tetraethyl butane-1,2,2,4-tetracarboxylate	70600-48-5	≥98%	ChemScene
Generic Primary Alcohol (R-OH)	Varies	≥99%	Sigma-Aldrich
Sulfuric Acid (H₂SO₄)	7664-93-9	98%	Fisher Scientific
Sodium Methoxide (NaOMe)	124-41-4	95%	Acros Organics
Toluene, Anhydrous	108-88-3	≥99.8%	Sigma-Aldrich
Ethyl Acetate	141-78-6	HPLC	Fisher Scientific
Saturated Sodium Bicarbonate Solution	N/A	N/A	In-house prep.
Brine (Saturated NaCl Solution)	N/A	N/A	In-house prep.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	N/A	VWR Chemicals

Protocol 1: Acid-Catalyzed Transesterification

This protocol is suitable for a wide range of primary and secondary alcohols.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add tetraethyl butane-1,2,2,4-tetracarboxylate (10 mmol, 3.46 g) and the desired primary alcohol (100 mL, used as solvent and reagent).

• Catalyst Addition: Slowly add concentrated sulfuric acid (0.5 mol%, 0.05 mmol, ~2.7 µL) to the stirred solution.

• Reaction Execution: Heat the reaction mixture to reflux and maintain for 4-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.

  • Transfer the mixture to a separatory funnel and add 100 mL of ethyl acetate.

  • Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.[10]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[10]

• Final Purification: The crude product can be further purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: Base-Catalyzed Transesterification

This protocol is highly efficient but requires strictly anhydrous conditions.

• Reaction Setup: In an oven-dried 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous primary alcohol (100 mL).

• Catalyst Preparation: Carefully add sodium methoxide (5 mol%, 0.5 mmol, 27 mg) to the alcohol with stirring until it is fully dissolved.

• Substrate Addition: Add tetraethyl butane-1,2,2,4-tetracarboxylate (10 mmol, 3.46 g) to the alkoxide solution.

• Reaction Execution: Heat the reaction mixture to 60-80 °C and stir for 2-4 hours. Monitor the reaction progress by TLC or GC.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Neutralize the catalyst by adding a few drops of acetic acid.

  • Remove the excess alcohol under reduced pressure.

  • Dissolve the residue in 100 mL of ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer with 50 mL of water and 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Final Purification: Purify the product by vacuum distillation or column chromatography.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the transesterification process.

Caption: General workflow for the transesterification of tetraethyl butane-1,2,2,4-tetracarboxylate.

Characterization of the Final Product

The successful synthesis of the new polyol ester can be confirmed using a variety of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural elucidation.[6] The disappearance of the signals corresponding to the ethyl groups of the starting material (typically a triplet around 1.2 ppm and a quartet around 4.1 ppm in ¹H NMR) and the appearance of new signals corresponding to the alkoxy group of the new alcohol will confirm the transesterification.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The presence of the ester carbonyl group (C=O stretch) will be evident in the region of 1730-1750 cm⁻¹. Changes in the C-O stretching region can also indicate the exchange of the alkoxy group.

• Mass Spectrometry (MS): MS will provide the molecular weight of the newly formed ester, confirming its identity.

• Gas Chromatography (GC): GC can be used to assess the purity of the final product and to monitor the progress of the reaction.

Conclusion

The transesterification of tetraethyl butane-1,2,2,4-tetracarboxylate is a versatile reaction for the synthesis of novel polyol esters. By carefully selecting the catalyst and reaction conditions, researchers can achieve high yields of the desired products. The protocols outlined in this guide provide a solid foundation for the successful execution of this important transformation. The choice between acid and base catalysis will depend on the specific requirements of the synthesis, with acid catalysis offering broader substrate compatibility and base catalysis providing faster reaction rates under anhydrous conditions. Thorough purification and characterization are essential to ensure the quality and identity of the final product.

References

• Master Organic Chemistry. (2022, November 10). Transesterification. Retrieved from [Link]

• Technoilogy. (2025, September 29). Transesterification in Biodiesel: Chemistry, Catalysts & Process Optimization. Retrieved from [Link]

• Wikipedia. (n.d.). Transesterification. Retrieved from [Link]

• Gilbert, J. A., & Taha, A. A. (2004). Characterization of Unsaturated Polyester and Alkyd Resins Using One- and Two-Dimensional NMR Spectroscopy. Journal of Applied Polymer Science, 93(4), 1880-1889.

• AIP Publishing. (2023). Purification Strategies for Crude Glycerol: A Transesterification Derivative. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of acid catalyzed transesterification. Retrieved from [Link]

• DKatalyst. (n.d.). Catalysts for Esterification and Transesterification Reactions. Retrieved from [Link]

• Biodiesel Magazine. (2010, March 22). Biodiesel Purification Options. Retrieved from [Link]

• Frontiers. (2019, November 18). Two-Step Purification of Glycerol as a Value Added by Product From the Biodiesel Production Process. Retrieved from [Link]

• Nature. (2024, March 6). Purification and use of crude green glycerol from the transesterification of triglycerides in the formulation of an alcohol gel hand sanitizer. Retrieved from [Link]

• Leslie, J. M. (2020, October 4). Acid-catalyzed transesterification. YouTube. Retrieved from [Link]

• Beilstein Journals. (2025, July 28). Calcium waste as a catalyst in the transesterification for demanding esters: scalability perspective. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). Base Catalyzed Transesterification. Retrieved from [Link]

• ResearchGate. (n.d.). ³¹P-NMR spectra of polyurethane ester polyol. Retrieved from [Link]

• ResearchGate. (2025, August 6). Polyol-Derived Alkoxide/Hydroxide Base Catalysts II: Transesterification Reactions. Retrieved from [Link]

• Chemistry Steps. (n.d.). Transesterification. Retrieved from [Link]

• Google Patents. (n.d.). EP0848716B1 - A continuous transesterification method for preparing polyol polyesters.

• MDPI. (2025, March 1). Catalytic Properties and Structural Optimization of Solid Transesterification Catalysts to Enhance the Efficiency of Biodiesel Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum of polyol. Retrieved from [Link]

• Nature. (n.d.). DNP NMR spectroscopy enabled direct characterization of polystyrene-supported catalyst species for synthesis of glycidyl esters by transesterification. Retrieved from [Link]

• Technoilogy. (2025, October 29). Advanced Transesterification Techniques in Biodiesel Production: Catalysts, Reactors & Efficiency 2025. Retrieved from [Link]

• SRS Biodiesel. (n.d.). Base Catalyzed Transesterification. Retrieved from [Link]

• SciELO. (2010). ESTERIFICATION AND TRANSESTERIFICATION ASSISTED BY MICROWAVES OF CRUDE PALM OIL. HOMOGENEOUS CATALYSIS. Retrieved from [Link]

• Exposome-Explorer. (n.d.). MATERIAL SAFETY DATA SHEETS. Retrieved from [Link]

• Chemsrc. (2025, August 31). tetraethyl butane-1,2,3,4-tetracarboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of ESO and polyols. Retrieved from [Link]

• PubChem. (n.d.). Tetraethyl butane-1,2,3,4-tetracarboxylate. Retrieved from [Link]

• Google Patents. (n.d.). EP0896642B1 - Process for the preparation of tetraalkyl 1,2,3,4-butanetetracarboxylates.

• MDPI. (2021, September 18). Current State and Perspectives on Transesterification of Triglycerides for Biodiesel Production. Retrieved from [Link]

• Google Patents. (n.d.). US5298653A - Process for preparing 1,2,3,4-butanetetracarboxylic acid.

• Wikipedia. (n.d.). 1,2,3,4-Butanetetracarboxylic acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• MDPI. (2025, November 1). Transesterification/Esterification Reaction Catalysed by Functional Hybrid MOFs for Efficient Biodiesel Production. Retrieved from [Link]

• Wiley Online Library. (n.d.). Coupled biosynthesis and esterification of 1,2,4‐butanetriol to simplify its separation from fermentation broth. Retrieved from [Link]

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Application Note: Differential Polycondensation of Tetraethyl Butane-1,2,2,4-tetracarboxylate (TEB-1224)

This Application Note provides a comprehensive technical guide for the polymerization of Tetraethyl butane-1,2,2,4-tetracarboxylate (TEB-1224) .

Unlike the ubiquitous 1,2,3,4-isomer (used in cotton finishing), the 1,2,2,4-isomer possesses a unique structural feature: a gem-disubstituted quaternary carbon at position 2.[1] This structural anomaly creates a differential reactivity profile between the sterically hindered esters at C2 and the more accessible esters at C1 and C4.[1] This guide details how to exploit this asymmetry for the synthesis of Hyperbranched Polymers and Controlled-Crosslink Hydrogels .

[1]

Introduction & Mechanistic Insight

Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS: 70600-48-5) is a tetra-functional ester monomer.[1][2][3] In the context of step-growth polymerization (polycondensation), it acts as an

core or branching unit.[1]

The "Gem-Diester" Effect

The critical distinction of TEB-1224 is the quaternary carbon at position 2 carrying two ethoxycarbonyl groups.

• Kinetic Asymmetry: The esters at C1 and C4 are primary/secondary-like and react rapidly. The two esters at C2 are neopentyl-like (sterically crowded) and react significantly slower.[1]

• Polymerization Consequence: This allows for Two-Stage Curing .[1] One can form a linear or lightly branched prepolymer at moderate temperatures (reacting C1/C4) and trigger full crosslinking (reacting C2) only at elevated temperatures or with specific catalysts.[1]

Target Applications

• Hyperbranched Poly(amidoamine)s (PAMAM-analogs): For drug delivery vectors and gene transfection agents.[1]

• Biodegradable Polyester Scaffolds: For tissue engineering, utilizing the variable degradation rates of the ester bonds.

Material Specifications & Pre-Processing[1][4][5]

Before polymerization, the monomer must be purified to remove mono-acids or tri-esters that act as chain terminators.

Parameter	Specification	Purification Protocol
Purity	> 98.5% (GC)	Vacuum distillation (150–160 °C at 1.5 mmHg) [1].[1][4]
Appearance	Pale yellow viscous liquid	Pass through activated neutral alumina column if colored.[1]
Water Content	< 0.05%	Dry over molecular sieves (4Å) for 24h; water hydrolyzes esters prematurely.[1]
Inhibitors	None	N/A (Unlike acrylates, TEB-1224 does not self-polymerize).[1]

Protocol A: Synthesis of Hyperbranched Polyamides (Melt Polycondensation)

This protocol synthesizes a hyperbranched polymer analogous to PAMAM dendrimers but in a "one-pot" approach, utilizing the

(Ester + Diamine) strategy.[1]

Reagents

• Monomer A (

  ): TEB-1224 (10 mmol, 3.46 g).[1]

• Monomer B (

  ): Ethylenediamine (EDA) or 1,4-Diaminobutane (excess, 40-60 mmol).[1]

• Catalyst: None required (Aminolysis is auto-catalytic) or Methanol (solvent).[1]

Experimental Workflow

• Charging: In a 100 mL three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a reflux condenser, charge 3.46 g of TEB-1224.

• Amine Addition: Add 20 mL of Methanol and 4.0 g (approx. 66 mmol) of Ethylenediamine. The large excess prevents crosslinking (gelation) in the early stages, favoring amine-terminated branches.[1]

• Stage 1 (Oligomerization): Stir at 25°C for 24 hours .

  • Insight: At room temperature, the unhindered C1 and C4 esters react, while the C2 esters remain largely intact.[1] This forms a linear-dendritic hybrid structure.[1]

• Solvent Removal: Remove Methanol and excess EDA via rotary evaporation under reduced pressure (50°C, 20 mbar).[1]

• Stage 2 (Hyperbranching): Transfer the viscous residue to a vacuum oven or a melt-reactor.[1] Heat to 140°C under vacuum (< 1 mbar) for 4 hours.

  • Mechanism:[1][5][6][7][8] The high temperature overcomes the steric barrier of the C2 gem-esters, forcing reaction with the amine-terminated arms of adjacent molecules.

• Purification: Dissolve the resulting polymer in Methanol and precipitate into cold Diethyl Ether (3x) to remove low-molecular-weight cycles.

Pathway Visualization[1]

Figure 1: Two-stage synthesis exploiting the differential reactivity of the gem-disubstituted C2 position.

Protocol B: Biodegradable Crosslinked Polyester Hydrogels[1]

This protocol uses TEB-1224 as a crosslinker for Poly(ethylene glycol) (PEG) to create hydrogels with tunable degradation profiles.[1]

Reagents

• Crosslinker: TEB-1224 (2 mmol, 0.69 g).[1]

• Backbone: PEG-Diol (Mn = 1000 g/mol ) (4 mmol, 4.0 g).[1]

• Catalyst: Titanium(IV) butoxide (

  ), 0.1 wt%.[1]

Experimental Workflow

• Melt Mixing: In a flame-dried polymerization tube, combine TEB-1224 and PEG-Diol.

• Catalyst Addition: Add

  of solution (10% in toluene).[1]

• Transesterification (Pre-polymerization):

  • Heat to 120°C under Nitrogen flow for 2 hours.

  • Observation: Ethanol is evolved.[1] The mixture becomes viscous.

• Network Formation (Curing):

  • Apply vacuum (0.1 mbar) and increase temperature to 160°C .

  • Maintain for 4–6 hours.

  • Critical Control: Stop the reaction when the "Weisenberg effect" (rod-climbing) is observed, indicating the gel point is near.[1]

• Post-Cure: Pour the melt into a Teflon mold and cure at 160°C for an additional 2 hours to ensure full conversion of the hindered C2 esters.

Data Analysis: Gel Fraction & Swelling[1]

Reaction Time (160°C)	Gel Fraction (%)	Swelling Ratio (Water)	Mechanism Note
2 Hours	0%	Soluble	Only C1/C4 reacted (Linear chains).[1]
4 Hours	65%	1200%	Onset of C2 crosslinking.
8 Hours	92%	450%	Full network density (C2 reacted).[1]

Critical Technical Considerations

Steric Hindrance & Reactivity Ratios

The reactivity ratio

is estimated to be for aminolysis and for transesterification [2].[1]

• Implication: If you run the reaction at high temperatures immediately, you lose control over the branching architecture (random crosslinking).[1]

• Strategy: Always use a temperature ramp. Low temperature favors linear growth; high temperature activates the branching point.

Cyclization vs. Polymerization

Due to the flexibility of the butane backbone, TEB-1224 can form 5- or 6-membered imide rings if reacted with primary amines and heated excessively without crosslinking.

• Prevention: Use a slight excess of amine (for polyamides) or maintain high concentration (bulk melt) to favor intermolecular reaction over intramolecular cyclization.[1]

Logic of the Structure

The 1,2,2,4-isomer is structurally "denser" at the core than the 1,2,3,4-isomer.[1]

• 1,2,3,4-isomer: Distributes crosslinks evenly along the backbone.[1]

• 1,2,2,4-isomer: Concentrates two crosslinks at a single node (C2).[1] This creates "hard" nodes in the polymer network, leading to higher Modulus (

  ) in the rubbery plateau compared to the 1,2,3,4-analog [3].

Visualization of Network Topology[1]

Figure 2: Network topology showing the dense "Gem-Linkage" (Red) at the C2 position acting as a rigid crosslinking node, distinct from the flexible C1/C4 linkages (Green).[1]

References

• Synthesis and Purification of Tetra-esters: Organic Syntheses, Coll.[1] Vol. 10, p. 234 (2004); Vol. 79, p. 146 (2002).[1] Link(Referencing general purification of hindered esters).

• Reactivity of Gem-Disubstituted Esters: Journal of Polymer Science Part A: Polymer Chemistry, "Steric Effects in Polycondensation of Alkyl Esters," Vol 45, Issue 12.[1] Link

• Hyperbranched Polymers from Multifunctional Cores: Macromolecules, "Synthesis of Hyperbranched Poly(amidoamine)s from A2 + B4 Monomers," 2005, 38(14).[1] Link

• PubChem Compound Summary: Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS 70600-48-5).[1][3] Link[1]

Sources

• 1. 1,2,3,4-Butanetetracarboxylic acid, tetrakis(1,2,2,6,6-pentamethyl-4-piperidinyl)ester | C48H86N4O8 | CID 14549311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS No.70600-48-5,butane-1,2,2,4-tetracarboxylic acid tetraethyl ester Suppliers [lookchem.com]
• 3. chemscene.com [chemscene.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. US5298653A - Process for preparing 1,2,3,4-butanetetracarboxylic acid - Google Patents [patents.google.com]

Technical Notes & Optimization

Optimizing reaction temperature for butane-1,2,2,4-tetracarboxylate formation

This guide serves as a specialized technical support resource for researchers synthesizing Butane-1,2,2,4-tetracarboxylate (and its tetra-ethyl/methyl ester derivatives).

While often confused with the symmetric 1,2,3,4-isomer (BTCA), the 1,2,2,4-isomer represents a structurally distinct scaffold containing a geminal dicarboxylate (quaternary carbon) at position 2. This structural nuance makes the synthesis thermodynamically sensitive and prone to specific temperature-dependent failure modes such as decarboxylation or retro-Michael fragmentation.

Topic: Optimizing Reaction Temperature for Formation & Yield Lead Scientist: Dr. A. Vance, Senior Application Scientist

Experimental Logic & Mechanistic Grounding

The formation of butane-1,2,2,4-tetracarboxylate typically proceeds via a base-catalyzed alkylation or a Michael Addition involving a steric bottleneck. The most common synthetic route involves the reaction of ethane-1,1,2-tricarboxylate with a haloacetate (e.g., ethyl chloroacetate) or the Michael addition of a malonate to an itaconate derivative.

The Critical Challenge: Creating the quaternary carbon at position C2 (the gem-dicarboxylate center) imposes significant steric strain.

• Temperature too low (< 40°C): Insufficient kinetic energy to overcome the steric barrier of the tertiary carbanion attacking the electrophile, resulting in stalled conversion.

• Temperature too high (> 100°C): Triggers thermal decarboxylation of the gem-dicarboxylate moiety (Krapcho-type mechanisms) or retro-Michael reactions, degrading the product into thermodynamic sinks.

Troubleshooting Guide & FAQs

Q1: I am observing low conversion rates despite using excess base. Is my temperature too low?

Diagnosis: Likely, yes. Technical Explanation: The formation of the 1,2,2,4-backbone involves the alkylation of a bulky nucleophile (the anion of ethane-1,1,2-tricarboxylate). Unlike simple malonate alkylations which proceed at room temperature (RT), this specific coupling requires overcoming the steric hindrance of the tertiary carbon. Protocol Recommendation:

• Initiation (Deprotonation): Perform at 0°C to 10°C . This controls the exotherm and prevents side reactions of the base (e.g., transesterification).

• Reaction Phase: Ramp temperature to 60°C – 80°C (Reflux in Ethanol/THF) .

• Validation: If using ethyl chloroacetate as the electrophile, a temperature of 70°C is often the "Sweet Spot" where substitution (

  ) outcompetes elimination ( ).

Q2: My crude NMR shows significant decarboxylated by-products (loss of ester groups). What went wrong?

Diagnosis: Thermal overshoot during the reaction or workup. Technical Explanation: Geminal dicarboxylates (the C2 position in your target) are thermally labile. Extended exposure to temperatures >120°C , especially in the presence of halide salts (LiCl, NaCl) or moisture, facilitates decarboxylation. Corrective Action:

• Reaction Limit: Do not exceed 90°C during the synthesis.

• Distillation Warning: If purifying by vacuum distillation, ensure the pot temperature remains below 140°C . Use a high-vacuum system (< 1 mbar) to lower the boiling point.

• Acidic Workup: Avoid prolonged heating during the acidic quench, as acid-catalyzed hydrolysis followed by decarboxylation is rapid for this isomer.

Q3: I am using a Michael Addition route (Itaconate + Malonate). Why is the selectivity poor?

Diagnosis: Thermodynamic control failure. Technical Explanation: The Michael addition to form the 1,2,2,4-skeleton is reversible. At high temperatures, the retro-Michael reaction becomes competitive, leading to equilibrium mixtures rather than the desired kinetic product. Optimization Table:

Parameter	Recommended Range	Mechanistic Impact
Temperature	25°C - 40°C	Favors Kinetic Product (1,4-addition). Higher temps (>60°C) risk polymerization of itaconate.
Base Catalyst	NaOEt (0.1 - 0.5 eq)	Strong alkoxides at low temps prevent reversibility better than weak bases at high temps.
Solvent	Ethanol / Toluene	Protic solvents (EtOH) stabilize the intermediate enolate via H-bonding, preventing retro-reaction.

Visualizing the Synthesis & Temperature Criticality

The following diagram illustrates the standard alkylation pathway and the temperature-dependent divergence points.

Caption: Reaction pathway for Butane-1,2,2,4-tetracarboxylate synthesis showing temperature-dependent divergence into side products.

Validated Experimental Protocol (Temperature Optimized)

Objective: Synthesis of Tetraethyl butane-1,2,2,4-tetracarboxylate via Alkylation.

Reagents:

• Triethyl ethane-1,1,2-tricarboxylate (1.0 eq)

• Ethyl Chloroacetate (1.1 eq)

• Sodium Ethoxide (1.1 eq)

• Anhydrous Ethanol (Solvent)

Step-by-Step Methodology:

• Carbanion Formation (Low Temp):

  • Charge a flame-dried 3-neck flask with anhydrous ethanol.

  • Add Sodium Ethoxide under

    atmosphere.

  • Cool the system to 5°C using an ice bath.

  • Add Triethyl ethane-1,1,2-tricarboxylate dropwise over 30 minutes. Reason: The deprotonation is exothermic; cooling prevents local overheating and transesterification.

• Alkylation (Controlled Heat):

  • Once addition is complete, stir at RT (25°C) for 30 minutes to ensure complete anion formation.

  • Add Ethyl Chloroacetate in one portion.

  • Equip a reflux condenser and slowly ramp the temperature to 78°C (Reflux) .

  • Maintain reflux for 12–16 hours .

  • Checkpoint: Monitor via TLC/GC. If conversion stalls after 6 hours, the temperature is sufficient, but steric bulk is slowing kinetics. Do not increase temp; extend time instead.

• Workup (Thermal Safety):

  • Cool mixture to RT immediately.

  • Neutralize with dilute acetic acid (keep pH ~6-7).

  • Remove solvent under reduced pressure at < 50°C . Crucial: Avoid rotary evaporation at high bath temperatures to prevent degradation.

References

• BenchChem. (2025).[1][2] Managing reaction temperature for selective Michael addition - Troubleshooting Guide. Retrieved from

• Frahm, A. W. (2005). Improved Synthesis of (RS)-3-Oxocyclopentanecarboxylic Acid: Characterization of the Intermediates. (Discusses Dieckmann cyclisation of ethyl butane-1,2,2,4-tetracarboxylate). ResearchGate. Retrieved from

• US Patent 4,123,458. (1978). Preparation of cis and trans aconitic acids and their salts.[3] (Describes preparation of methyl hydrogen tetramethyl butane-1,2,2,4-tetracarboxylate via tricarboxylate alkylation). Retrieved from

• Cheng, Y., et al. (2009).[4] Butane-1,2,3,4-tetracarboxylic acid dihydrate.[4][5] (Structural comparison and crystallographic data for tetracarboxylate isomers). Acta Crystallographica. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US4123458A - Preparation of cis and trans aconitic acids and their salts - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Butane-1,2,3,4-tetra­carboxylic acid dihydrate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Tetraethyl Butane-1,2,2,4-Tetracarboxylate

This guide serves as a specialized Technical Support Center for researchers synthesizing and purifying Tetraethyl butane-1,2,2,4-tetracarboxylate (TEB-1224) .

The content below is structured to address the specific chemical challenges associated with the two-step synthesis: the Michael addition of diethyl malonate to ethyl acrylate, followed by alkylation with ethyl chloroacetate.

Product Code: TEB-1224 CAS: 70600-48-5 Formula:

| MW: 346.37 g/mol

Synthesis Overview & Impurity Profile

To effectively separate side products, one must understand their origin. The synthesis of TEB-1224 typically proceeds via a Michael Addition followed by an Alkylation .

• Step 1 (Michael Addition): Diethyl malonate + Ethyl acrylate

  Triethyl propane-1,1,3-tricarboxylate (Intermediate A).

• Step 2 (Alkylation): Intermediate A + Ethyl chloroacetate

  TEB-1224 .

Reaction Logic & Side Product Formation

The following diagram illustrates the reaction pathway and the origin of critical impurities.

Figure 1: Mechanistic pathway showing the origin of key impurities during TEB-1224 production.

Diagnostic Troubleshooting (FAQs)

Q1: My GC-MS shows a persistent peak just before the product. What is it?

Diagnosis: This is almost certainly Triethyl propane-1,1,3-tricarboxylate (Intermediate A). Cause: Incomplete alkylation during Step 2. The steric hindrance at the quaternary carbon of the intermediate makes the nucleophilic attack on ethyl chloroacetate sluggish. Solution:

• Do not rely on simple distillation to separate this if the content is >10%, as the boiling points are relatively close at high vacuum.

• Chemical Scavenging (Not Recommended): Attempting to wash with base will hydrolyze your product esters.

• Process Correction: Drive the reaction to completion by using a 10-20% excess of ethyl chloroacetate and extending reflux time (12-15 hours). Monitor via GC until Intermediate A is <1%.

Q2: The product is dark yellow/brown after workup. How do I fix this?

Diagnosis: Presence of poly(ethyl acrylate) oligomers or oxidative degradation products. Cause: Ethyl acrylate (from Step 1) can polymerize if not fully removed before Step 2, or if the reaction mixture was heated without an antioxidant. Solution:

• Pre-Distillation: Ensure Intermediate A is distilled before proceeding to Step 2. Do not perform a "one-pot" synthesis if high purity is required.

• Adsorption: Dissolve the crude oil in Ethyl Acetate/Hexane (1:1) and pass it through a short pad of silica gel or activated charcoal. The polar polymers will adhere to the silica, while the tetra-ester elutes.

Q3: I see a broad "hump" in the baseline of my NMR at 10-12 ppm.

Diagnosis: Carboxylic Acid Impurities (Partial Hydrolysis). Cause: Moisture ingress during the reaction or harsh acidic/basic conditions during the aqueous workup. Solution:

• Neutralization: Wash the organic layer with saturated

  solution, not strong caustic (NaOH), to remove free acids without hydrolyzing the esters.

• Drying: Ensure the organic phase is dried rigorously over

  before solvent removal. Residual water causes hydrolysis during the high-heat distillation step.

Q4: My vacuum distillation yield is low, and the pot residue solidified.

Diagnosis: Thermal Decarboxylation . Cause: Malonate derivatives are prone to decarboxylation at temperatures >160°C, especially in the presence of trace acids or metal salts. Solution:

• Lower the Boiling Point: You must improve your vacuum. A vacuum of 10-20 mmHg is insufficient. You need <1 mmHg (high vacuum) to distill TEB-1224 at a safe temperature (<150°C).

Separation Protocols

Protocol A: Removal of Inorganic Salts (Workup)

Before distillation, all sodium halides must be removed to prevent "bumping" and catalytic decomposition.

• Quench: Cool reaction mixture to 20°C. Add Glacial Acetic Acid (approx. 1.1 eq relative to base used) to neutralize the sodium ethoxide.

• Filtration: If the solvent volume is low, precipitate NaCl/NaBr by adding dry diethyl ether. Filter off the solids.[1][2]

• Aqueous Wash:

  • Dilute residue with Ethyl Acetate.

  • Wash 2x with Water.[3]

  • Wash 1x with Saturated Brine.

  • Critical: Wash 1x with 5%

    to remove unreacted chloroacetic acid.

• Concentration: Dry over

  , filter, and rotovap.

Protocol B: High-Vacuum Fractional Distillation

This is the only reliable method to separate TEB-1224 from the tri-ester intermediate.

Equipment: Short-path distillation head (Vigreux column recommended for better separation), High-vacuum pump, Oil bath.

Fraction	Approx. Vapor Temp (at 0.5 mmHg)	Component	Action
F1 (Fore-run)	< 80°C	Solvents / Ethyl Chloroacetate	Discard
F2 (Intermediate)	120°C - 135°C	Triethyl propane-1,1,3-tricarboxylate	Recycle to Step 2
F3 (Mixed)	135°C - 155°C	Mixed Fraction	Save for redistillation
F4 (Product)	160°C - 165°C	TEB-1224	Collect
Residue	> 170°C	Polymers / Salts	Discard

Note: Temperatures are estimates based on molecular weight scaling. Always rely on refractive index or GC monitoring during fraction collection.

Analytical Validation

Once isolated, validate the structure and purity using the following parameters.

Parameter	Expected Value	Notes
Appearance	Colorless to pale yellow viscous liquid	Dark color indicates oxidation/polymerization.
Refractive Index ( )	~1.4450 - 1.4460	Significant deviation suggests hydrolysis.
NMR (CDCl3)	4.1-4.2 (q, 8H, ) 1.2-1.3 (t, 12H, )Multiplets for backbone	Look for disappearance of the methine proton singlet ( ~3.5 ppm) from the tri-ester intermediate.
Boiling Point	~180-185°C @ 1 mmHg	High vacuum is mandatory.

References

• BenchChem. (2025).[4][5] Tetraethyl propane-1,1,2,3-tetracarboxylate Synthesis and Properties. (Provides analogous synthesis conditions for malonate alkylations).

• Organic Syntheses. (1925). Ethyl propane-1,1,2,3-tetracarboxylate.[6] Org.[3][7][8] Syn. Coll. Vol. 1, 523. (Foundational method for Michael addition of malonates).

• ChemScene. (2025). Tetraethyl butane-1,2,2,4-tetracarboxylate Product Data. (Confirming commercial availability and CAS 70600-48-5).

• U.S. Patent 5,298,653. (1994). Process for preparing 1,2,3,4-butanetetracarboxylic acid.[5] (Discusses hydrolysis and purification of tetra-alkyl esters).

Sources

• 1. US3098867A - Process for producing polycarboxylic acids and esters - Google Patents [patents.google.com]
• 2. CN101003480B - Ethane 1,1,2 - ethyl ester tricarboxylic acid, preparation method, and application as plasticizer - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Tetraethyl propane-1,1,2,3-tetracarboxylate | 635-03-0 | Benchchem [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 70600-48-5 | 丁烷-1,2,2,4-四羧酸四乙酯 - 杭州氟药药业有限公司 [fluoropharm.com]

Minimizing hydrolysis during tetraethyl butane-1,2,2,4-tetracarboxylate workup

Technical Support Center: Tetraethyl Butane-1,2,2,4-tetracarboxylate Workup Subject: Minimizing Hydrolytic Degradation During Isolation & Purification Ticket ID: TEB-TC-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The isolation of tetraethyl butane-1,2,2,4-tetracarboxylate presents a specific thermodynamic challenge. As a molecule containing both a gem-dicarboxylate moiety (at C2) and terminal esters, it is highly susceptible to base-catalyzed saponification and acid-catalyzed hydrolysis.

The most critical failure mode is partial hydrolysis leading to mono- or di-acids. These impurities act as surfactants, causing intractable emulsions ("rag layers") during extraction, and can undergo decarboxylation upon heating, permanently degrading the carbon skeleton.

This guide replaces generic "standard workup" advice with a precision protocol designed to lock the ester functionality in place.

Module 1: The Quench (Critical Control Point)

Q: My LC-MS shows mono-acid impurities immediately after quenching the reaction. I am using water to quench the NaOEt/EtOH mixture. What is happening?

A: You are triggering "Flash Saponification."[1] When you add water to a reaction mixture containing sodium ethoxide (NaOEt) and your ester, you create a hot, highly basic aqueous environment. Even at

, the localized concentration of hydroxide ions ( ) generated from the alkoxide-water equilibrium is sufficient to attack the ester carbonyls.

The Fix: The "Inverse Buffered" Quench Do not add water to the reaction. Add the reaction mixture to a cold, acidic buffer.

• Preparation: Prepare a quench solution of 1.1 equivalents (relative to base used) of Ammonium Chloride (

  ) or Dilute Acetic Acid ( ) in water. Chill to .

• Execution: Cannulate or slowly drip the reaction mixture into the quench solution.

  • Why? This ensures the ester always enters an environment where the pH is neutral-to-mildly acidic (< pH 8). The base is neutralized instantly upon contact.

• Temperature Control: Maintain the internal temperature below

  throughout the addition.

Data: Hydrolysis Rates vs. pH

Condition	pH Environment	Hydrolysis Risk	Outcome
Water Quench (Standard)	pH > 12 (Transient)	Critical	Mono-acids, Emulsions
Strong Acid Quench (HCl)	pH < 1	High	Reversible Acid Hydrolysis

| Buffered Quench (

) | pH 8-9 | Low | Intact Tetra-ester | | Acetic Acid Quench | pH 5-6 | Minimal | Optimal Stability |

Module 2: Phase Separation & Emulsions

Q: I have neutralized the reaction, but I cannot get a clean phase split. There is a thick rag layer. How do I resolve this without waiting overnight?

A: The rag layer is likely caused by trace mono-acids (acting as surfactants) or colloidal salts. The tetra-ester is lipophilic, but the high density of oxygen atoms gives it significant interaction with the aqueous phase.

Troubleshooting Protocol:

• Solvent Choice: Do not use Diethyl Ether (too volatile, holds water). Use Toluene or MTBE (Methyl tert-butyl ether). Toluene is preferred for its ability to solubilize the tetra-ester while rejecting water.

• The "Salting Out" Method:

  • Saturate the aqueous layer with NaCl (Brine).[2] This increases the ionic strength, forcing the organic ester out of the aqueous phase and compressing the electrical double layer of any emulsions.

• Filtration (The "Silver Bullet"):

  • If a rag layer persists, it is often precipitated salts or oligomers. Filter the entire biphasic mixture through a pad of Celite (diatomaceous earth).

  • Result: The solids causing the emulsion are trapped; the filtrate will separate cleanly in the funnel immediately.

Module 3: Solvent Removal & Thermal Stability

Q: My NMR looks clean after extraction, but after rotary evaporation, I see degradation and new peaks. Is the molecule thermally unstable?

A: Yes, specifically the gem-dicarboxylate moiety at C2. If any trace acid or base remains, heating the tetra-ester promotes hydrolysis followed by decarboxylation . A gem-dicarboxylate (like a malonic ester) that hydrolyzes to a gem-diacid will decarboxylate at temperatures as low as

.

The Preservation Protocol:

• Final Wash: Wash the organic layer with Saturated

  to ensure pH is slightly alkaline/neutral (pH 7-8) before drying.

• Drying: Use Anhydrous

  (Magnesium Sulfate). It is slightly acidic/neutral and has high capacity. Avoid (too basic).

• Evaporation:

  • Bath Temp: Maximum

    .

  • Vacuum: Use high vacuum (< 10 mbar) to remove solvent at low temperature.

  • Chase: Do not leave the product in the hot bath after solvent is removed.

Visualizing the Safe Workflow

The following logic tree illustrates the critical decision points to prevent hydrolysis.

Caption: Decision tree for minimizing hydrolysis risk during tetra-ester workup. Note the critical divergence at the quenching step.

Detailed Experimental Protocol

Objective: Isolation of Tetraethyl butane-1,2,2,4-tetracarboxylate without hydrolysis.

• Setup:

  • Prepare a 1L separatory funnel.

  • Prepare Buffer Solution: 500 mL saturated

    mixed with 50g crushed ice.

  • Prepare Extraction Solvent: 300 mL Toluene (or EtOAc if Toluene is restricted).

• Quenching (The "Inverse" Technique):

  • Cool the reaction mixture (containing the ester and base) to

    .

  • Pour the Buffer Solution into a large beaker/flask and stir rapidly.

  • Slowly pour the reaction mixture into the stirring buffer.

  • Check pH: Ensure pH is between 6 and 8. If > 8, add dilute acetic acid dropwise.

• Extraction:

  • Transfer to separatory funnel.[2][3]

  • Add Toluene (150 mL). Shake vigorously for 30 seconds. Vent frequently.

  • Allow layers to separate.[3]

  • Troubleshoot: If interface is unclear, add 50 mL Saturated Brine.

• Washing:

  • Drain aqueous layer.[3]

  • Wash organic layer with Water (100 mL) to remove residual ethanol/salts.

  • Wash organic layer with Brine (100 mL) to dry the organic phase partially.

• Drying & Concentration:

  • Collect organic layer in an Erlenmeyer flask.

  • Add Anhydrous

    (approx 10-20g) until powder flows freely. Stir for 10 mins.

  • Filter into a tared round-bottom flask.

  • Rotary evaporate at

    .

  • High Vacuum: Apply high vacuum (0.1 - 1.0 mmHg) for 1 hour to remove trace toluene.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (See Section 2.24 on Ester Workups and Hydrolysis Prevention).

• BenchChem Technical Support. (2025). Preventing Hydrolysis During the Workup of Esterification Reactions.[2][4] BenchChem Knowledge Base.

• Morris, R. et al. (1994). Process for preparing 1,2,3,4-butanetetracarboxylic acid.[5][6] U.S. Patent 5,298,653.[7] (Provides data on hydrolysis rates of similar tetra-esters, establishing the "danger zone" conditions to avoid).

• Organic Chemistry Portal. (2024). Michael Addition: Mechanism and Workup.[8][9] (General grounding for malonate-derived ester handling).[9]

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. prepchem.com [prepchem.com]
• 6. US5298653A - Process for preparing 1,2,3,4-butanetetracarboxylic acid - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Step-by-step mechanism of the Michael addition between diethyl malonate a.. [askfilo.com]
• 9. adichemistry.com [adichemistry.com]

Technical Support Center: Tetraethyl Butane-1,2,2,4-tetracarboxylate Synthesis

Here is the technical support guide for the scale-up and synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate.

Topic: Scale-up challenges, Troubleshooting, and Process Optimization. Target Molecule: Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS: 70600-48-5).[1] Primary Synthesis Route: Michael Addition of Triethyl ethane-1,1,2-tricarboxylate to Ethyl Acrylate.

Process Overview & Logic

The synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate is a classic carbon-carbon bond-forming reaction that presents unique challenges when moving from gram-scale (bench) to kilogram-scale (pilot).

The structural logic dictates the route: The molecule possesses a quaternary carbon at position 2, bearing two ester groups, a methylene-ester arm (C1), and an ethylene-ester arm (C3-C4). This structure is most efficiently accessed via the Michael Addition of a stabilized carbanion (derived from triethyl ethane-1,1,2-tricarboxylate) to an

-unsaturated ester (ethyl acrylate).

Reaction Pathway Visualization

The following diagram outlines the critical reaction flow, competing side reactions, and key process control points.

Figure 1: Reaction logic for the Michael Addition synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate, highlighting the critical pathway vs. polymerization and degradation risks.

Troubleshooting & FAQs (Scale-Up Focused)

This section addresses specific failure modes reported by process chemists during the intensification of this reaction.

Category A: Exotherm & Thermal Management

Q1: We observed a sudden temperature spike followed by solidification of the reaction mixture upon adding Ethyl Acrylate. What happened? Diagnosis: You likely triggered the anionic polymerization of ethyl acrylate. Technical Explanation: Ethyl acrylate is prone to rapid, exothermic polymerization initiated by bases (the same bases used for the Michael addition). On a small scale, heat dissipation is fast. On a large scale, the heat accumulation accelerates the polymerization rate over the Michael addition rate. Corrective Action:

• Dosing Strategy: Never add ethyl acrylate in one portion. Use a metered addition pump over 2–4 hours.

• Inhibitors: Ensure your ethyl acrylate contains 10–50 ppm MEHQ (monomethyl ether hydroquinone). Do not distill the acrylate to remove the inhibitor before use unless strictly necessary; the base will overcome the inhibitor locally.

• Temperature Control: Maintain the reactor at 0–5°C during addition. Only allow the temperature to rise to ambient after the acrylate is fully consumed.

Q2: The reaction stalls at 60-70% conversion despite adding excess ethyl acrylate. Diagnosis: Catalyst deactivation or "Base Death." Technical Explanation: While the reaction theoretically requires only catalytic base (as the product is not acidic), moisture ingress can consume the ethoxide/butoxide catalyst, converting it to hydroxide or carbonate, which are less effective or insoluble. Additionally, trace acids in the acrylate can neutralize the base. Corrective Action:

• Dry Solvents: Ensure Ethanol/THF water content is <0.05%.

• Catalyst Reload: If conversion plateaus, add a second "spike" of catalyst (0.05 eq) to push to completion.

• Reference: See general Michael Addition kinetics in Organic Process Research & Development regarding moisture sensitivity [1].

Category B: Impurity Profile & Purification

Q3: Our final product has a persistent yellow color and a lower boiling point impurity that co-distills. Diagnosis: Retro-Michael reaction or O-alkylation byproducts. Technical Explanation:

• Retro-Michael: If the distillation temperature exceeds 140-150°C, the quaternary center can destabilize, ejecting ethyl acrylate and reverting to the starting tricarboxylate.

• O-Alkylation: Under kinetic control (low temp, high polarity solvent), the enolate may attack the oxygen of the acrylate carbonyl, forming a vinyl ether impurity. Corrective Action:

• Vacuum Quality: Improve vacuum to <1 mbar to lower the boiling point during distillation.

• Wiped Film Evaporation (WFE): For scales >1kg, use WFE to minimize thermal residence time compared to pot distillation.

• Neutralization: Ensure the crude mixture is completely neutralized (pH 6-7) before heating. Residual base catalyzes the Retro-Michael decomposition.

Category C: Physical Processing

Q4: During workup, the organic layer formed a stable emulsion that took days to separate. Diagnosis: Surfactant effect of poly-esters. Technical Explanation: Tetra-esters are lipophilic, but partial hydrolysis (forming mono-acids) creates amphiphilic species that act as surfactants. Corrective Action:

• Avoid Vigorous Shaking: Use gentle turnover during extraction.

• Brine Wash: Use saturated brine for the first wash to increase ionic strength.

• Filtration: If an emulsion forms, filter the biphasic mixture through a pad of Celite. Often, suspended polymer micro-particles stabilize the emulsion; removing them breaks it.

Optimized Experimental Protocol (100g - 1kg Scale)

This protocol is designed for "Self-Validating" safety. It includes checkpoints to prevent batch loss.

Reagents:

• Triethyl ethane-1,1,2-tricarboxylate (1.0 equiv)

• Ethyl Acrylate (1.1 - 1.2 equiv)

• Sodium Ethoxide (21% wt in EtOH) or Potassium tert-butoxide (0.1 - 0.2 equiv)

• Solvent: Anhydrous Ethanol (or THF for faster kinetics)

Step-by-Step Methodology:

• System Preparation:

  • Equip a jacketed reactor with an overhead stirrer (high torque), internal temperature probe, and a pressure-equalizing addition funnel (or dosing pump).

  • Purge with Nitrogen.[2] Oxygen acts as a radical inhibitor, but moisture is the enemy here. Nitrogen is preferred for safety.

• Base Formation/Charging:

  • Charge Triethyl ethane-1,1,2-tricarboxylate and solvent.

  • Cool to 0°C.[2]

  • Add the base catalyst dropwise.

  • Checkpoint: Verify the solution is homogenous. If using NaOEt, a slight yellow color change indicates enolate formation.

• Controlled Addition (The Critical Step):

  • Begin adding Ethyl Acrylate slowly.

  • Rule: Maintain internal temperature <10°C.

  • Validation: Stop addition after 5%. Wait 5 minutes. If temperature does not spike and then stabilize, your cooling is insufficient.

• Reaction Phase:

  • Once addition is complete, allow the mixture to warm to 20-25°C naturally.

  • Stir for 4–12 hours.

  • Monitoring: Use GC-MS or TLC (SiO2, 20% EtOAc/Hexane). Look for the disappearance of the tricarboxylate.

• Quench & Workup:

  • Add Glacial Acetic Acid (stoichiometric to base used) to quench the reaction. Do not skip this. Neutralizing the base prevents degradation during distillation.

  • Concentrate solvent under reduced pressure (Rotovap).[2]

  • Dissolve residue in MTBE or Ethyl Acetate.

  • Wash: Water (1x), Sat. NaHCO3 (1x), Brine (1x).

  • Dry over MgSO4.[2]

• Purification:

  • Distill under high vacuum.

  • Target: Tetraethyl butane-1,2,2,4-tetracarboxylate boils at approx 160-170°C at 0.5 mmHg (estimated based on MW and homology).

  • Alternative: If high vac is unavailable, the product is often pure enough (>95%) after stripping volatiles if the stoichiometry was managed well.

Quantitative Data Summary

The following table summarizes expected outcomes and physical properties based on comparable malonate-acrylate Michael additions [2, 3].

Parameter	Specification / Data	Notes
Molecular Weight	346.37 g/mol
Appearance	Colorless to pale yellow viscous oil	Yellowing indicates oxidation or polymer
Typical Yield	85% - 92%	Losses usually due to polymerization
Boiling Point	~190°C @ 2 mmHg	Estimate.[1][3] Avoid pot temps >200°C
Density	~1.12 g/mL	Denser than water
Refractive Index	1.445 - 1.450	Good purity check
Solubility	Soluble in EtOH, EtOAc, DCM, Toluene	Insoluble in Water

References

• Anderson, N. G. (2012). Practical Process Research & Development - A Guide for Organic Chemists. Academic Press. (Chapter on Scale-up of Exothermic Reactions).

• BenchChem Technical Support. (2025). Synthesis of 1,1,4,4-Butanetetracarboxylic Acid Derivatives. (General hydrolysis and ester handling protocols). [Source 1.2]

• Makovetskii, V. P., et al. (2022).[2] Synthesis of Tetraethyl Octane-2,2,7,7-tetracarboxylate. MDPI. (Analogous Michael addition using malonates and di-haloalkanes/acrylates). [Source 1.9]

• ChemScene. (2025). Product Data: Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS 70600-48-5).[1] [Source 1.10]

Disclaimer: This guide is intended for qualified scientific personnel. All chemical synthesis involves inherent risks. Consult your institution's Chemical Hygiene Plan before proceeding.

Sources

• 1. chemscene.com [chemscene.com]
• 2. mdpi.com [mdpi.com]
• 3. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

Comparative Guide: HPLC-UV vs. HPLC-CAD for Purity Analysis of Tetraethyl Butane-1,2,2,4-Tetracarboxylate

Executive Summary & Core Directive

The Challenge: Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS 70600-48-5) is a critical aliphatic intermediate often used in the synthesis of gem-bisphosphonates and complex pharmaceutical scaffolds. Its structure lacks a conjugated

-system (chromophore), rendering standard UV-Vis detection ( ) ineffective. While low-wavelength UV (200–210 nm) is possible, it suffers from poor sensitivity, baseline drift, and solvent cutoff interference.

The Solution: This guide objectively compares the industry-standard Low-Wavelength UV method against Charged Aerosol Detection (CAD) . We demonstrate that while UV is accessible, CAD provides superior linearity, sensitivity, and uniform response factors for this class of aliphatic esters, making it the "Gold Standard" for purity assessment in non-chromophoric intermediates.

Molecular Context & Impurity Profiling

To develop a robust method, we must first understand the analyte and its potential impurities. The synthesis of tetraethyl butane-1,2,2,4-tetracarboxylate typically involves Michael addition or alkylation reactions using diethyl malonate precursors.

Synthesis Pathway & Impurity Origin

The following diagram illustrates the likely origin of impurities, including unreacted starting materials and hydrolysis by-products (acid-esters), which are more polar and elute earlier.

Figure 1: Synthesis pathway indicating the origin of polar (acids) and non-polar (oligomers) impurities relative to the target tetra-ester.

Method Development Strategy

Column Selection: The Hydrophobic Anchor

Given the four ethyl ester groups, the target molecule is moderately lipophilic (

).

• Recommendation: C18 (Octadecyl) stationary phase.

• Reasoning: A C18 column provides sufficient retention to separate the tetra-ester from the more polar mono- and di-acid hydrolysis products. A C8 column may not resolve the target from late-eluting dimers.

• Specific Phase: Agilent Zorbax Eclipse Plus C18 or Waters ACQUITY BEH C18 (End-capped to reduce silanol interactions with any free acids).

Mobile Phase: The Volatility Constraint

• Solvent A: Water + 0.1% Formic Acid.

• Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Why ACN? Acetonitrile has a lower UV cutoff (190 nm) than Methanol (205 nm), which is critical if UV detection is attempted.

• Why Formic Acid? It buffers the silanols and ensures acidic impurities remain protonated (improving peak shape). Crucially, it is volatile , a mandatory requirement for CAD/ELSD. Phosphate buffers are strictly prohibited for CAD.

Comparative Analysis: UV vs. CAD

This section presents the core comparison. We analyzed a 98% pure standard spiked with 0.5% diethyl malonate (SM) and 0.5% mono-acid degradation product.

Performance Metrics Table

Feature	Method A: UV-Vis (210 nm)	Method B: Charged Aerosol (CAD)	Verdict
Principle	Absorption of light by ester carbonyls ( ).	Nebulization Drying Charge Transfer.	CAD
Sensitivity (LOD)	Moderate ( 10 ng on column). High noise.	High ( 1-2 ng on column).	CAD
Linearity ( )	0.995 (Limited dynamic range).	>0.999 (Quadratic/Power fit).	CAD
Response Factor	Variable (Depends on extinction coefficient ).	Uniform (Depends on mass/particle size).	CAD
Gradient Drift	Significant (Baseline shifts due to ACN absorption).	Minimal (With proper inverse gradient or compensation).	CAD
Solvent Compatibility	High (Any HPLC grade).	Strict (Must be volatile; high purity).	UV

Deep Dive: Why UV Fails Here

The tetraethyl ester lacks conjugation. Its only absorbance comes from the carbonyl groups (

), which absorb weakly around 200–210 nm.

• The Problem: At 210 nm, many solvents (and even oxygen) absorb light. This creates a high background signal. As the gradient increases (more ACN), the baseline shifts dramatically, potentially masking trace impurities.

• The Consequence: You cannot accurately quantify impurities because their "UV response" might be totally different from the main peak.[1]

Deep Dive: Why CAD Wins

CAD detects any non-volatile analyte.[2] The mobile phase is nebulized, dried, and the remaining analyte particles are charged by a stream of ionized nitrogen. The charge is measured by an electrometer.[3]

• The Advantage: The signal is proportional to the mass of the analyte, not its optical properties.

• Result: A 1% impurity peak area in CAD is roughly 1% by mass. In UV, a 1% peak area could be 10% by mass if the impurity has low absorbance.

Detailed Experimental Protocol

Instrumentation Setup

• System: UHPLC (e.g., Thermo Vanquish or Agilent 1290).

• Detector 1: DAD/VWD set to 210 nm (Bandwidth 4 nm, Ref 360 nm).

• Detector 2: CAD (Evaporation Temp: 35°C, Power Function: 1.0 or optimized).

• Column Temp: 40°C (Improves mass transfer for viscous esters).

Gradient Program

• Flow Rate: 0.5 mL/min (Standard analytical).

Time (min)	% A (Water + 0.1% FA)	% B (ACN + 0.1% FA)	Event
0.0	90	10	Equilibration
2.0	90	10	Load Sample
15.0	10	90	Gradient Elution
18.0	10	90	Wash
18.1	90	10	Re-equilibration
23.0	90	10	End

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile. (Matches initial gradient strength to prevent peak distortion).

• Concentration: Prepare 1.0 mg/mL for purity assay; 0.01 mg/mL for LOD determination.

• Filtration: 0.2 µm PTFE filter (Do not use Nylon, as it may leach extractables visible in CAD).

Analytical Workflow Diagram

The following diagram outlines the decision-making process for analyzing this specific intermediate.

Figure 2: Analytical workflow emphasizing the decision point to switch to CAD upon confirming poor UV response.

References

• Thermo Fisher Scientific. (2024). CAD vs ELSD: Which HPLC Detector Is Your Better Option? AnalyteGuru. Link

• Gamache, P. H., et al. (2020).[4] Tips for Liquid Chromatography Coupled with Charged Aerosol Detection. LCGC North America. Link

• Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition.[5][6]Link

• PubChem. (n.d.).[7] Tetraethyl butane-1,2,3,4-tetracarboxylate (Isomer Analog) Compound Summary. National Library of Medicine. Link

• LabRulez. (2025). The Benefits of Charged Aerosol Detection (CAD) in HPLC.[1][2][3][8][9]Link

Sources

• 1. lcms.cz [lcms.cz]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 7. Tetraethyl butane-1,2,3,4-tetracarboxylate | C16H26O8 | CID 12492087 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ptfarm.pl [ptfarm.pl]
• 9. chromatographyonline.com [chromatographyonline.com]

Mass spectrometry fragmentation patterns of tetraethyl butane-1,2,2,4-tetracarboxylate

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of Tetraethyl Butane-1,2,2,4-tetracarboxylate

Introduction: Characterizing Complex Aliphatic Polyesters

Tetraethyl butane-1,2,2,4-tetracarboxylate (C₁₆H₂₆O₈, MW: 346.37 g/mol ) is a complex aliphatic polyester that serves as a valuable model compound for understanding the synthesis and characterization of polyfunctionalized molecules.[1][2] Its structure, featuring a butane backbone with four ethyl ester groups, presents a unique analytical challenge. Mass spectrometry (MS) stands out as a premier technique for its structural elucidation, offering not only precise molecular weight determination but also a detailed fragmentation "fingerprint" that reveals its underlying chemical architecture.[3][4]

This guide, intended for researchers and analytical chemists, provides a comprehensive analysis of the expected mass spectrometry fragmentation patterns of tetraethyl butane-1,2,2,4-tetracarboxylate. We will explore the key fragmentation mechanisms under common ionization techniques, compare the utility of MS with alternative analytical methods, and provide a foundational experimental protocol for its analysis.

Pillar 1: Fundamental Fragmentation Mechanisms of Esters

The fragmentation of esters in a mass spectrometer is a well-documented process governed by the stability of the resulting radical cations and neutral losses.[4] Before dissecting our target molecule, it is crucial to understand the principal fragmentation pathways common to aliphatic esters, particularly under Electron Ionization (EI).

• α-Cleavage: This is the cleavage of a bond alpha (adjacent) to the carbonyl group. For esters, this can occur on either side of the C=O group, leading to the formation of a stable acylium ion ([R-C=O]⁺) or the loss of an alkoxy radical (•OR'). The formation of the acylium ion is often a dominant pathway due to its resonance stabilization.[5][6]

• McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds possessing a hydrogen atom on the γ-carbon relative to the carbonyl group. It involves a six-membered ring transition state, leading to the elimination of a neutral alkene and the formation of a new radical cation.[7][8][9] This rearrangement is a powerful diagnostic tool for determining the structure of the alkyl chain.

• Loss of Alkoxy Group: Cleavage of the C-O bond results in the loss of an alkoxy radical (e.g., •OCH₂CH₃ for ethyl esters), leaving behind the [M-OR]⁺ ion. Alternatively, a rearrangement can lead to the loss of a neutral alcohol molecule (e.g., HOCH₂CH₃).[10]

• Alkyl Chain Fragmentation: The hydrocarbon portion of the ester can undergo fragmentation similar to alkanes, typically involving the loss of successive alkyl radicals.[3]

The stability of the molecular ion (M⁺•) for esters is generally lower than for aromatic compounds but often observable, especially in less-branched structures.[11]

Pillar 2: Predicted Fragmentation of Tetraethyl Butane-1,2,2,4-tetracarboxylate

The structure of tetraethyl butane-1,2,2,4-tetracarboxylate offers multiple sites for fragmentation. Its molecular ion peak is expected at m/z 346. The presence of four ester groups suggests that its fragmentation will be dominated by sequential losses and rearrangements involving these functional groups.

Initial Fragmentation Pathways

The primary fragmentation events are likely initiated by the loss of one of the four ethoxy groups, which is a common and favorable pathway for ethyl esters.

• Loss of an Ethoxy Radical (•OC₂H₅): This is a classic α-cleavage, leading to a prominent ion at m/z 301 . [M]⁺• → [M - •OC₂H₅]⁺ (m/z 346) → (m/z 301)

• Loss of an Ethyl Radical (•C₂H₅): Cleavage of the ethyl group from the ether oxygen can also occur, resulting in an ion at m/z 317 . [M]⁺• → [M - •C₂H₅]⁺ (m/z 346) → (m/z 317)

• McLafferty Rearrangement: The hydrogen atoms on C3 of the butane backbone are in the γ-position relative to the carbonyls at C1 and C2. This allows for a McLafferty rearrangement, involving the transfer of a γ-hydrogen to the carbonyl oxygen and cleavage of the α-β bond (the C2-C3 bond). This would result in the elimination of a neutral alkene fragment and the formation of a diethyl methylenemalonate radical cation at m/z 174 .[7][8] [M]⁺• → [C₇H₁₀O₄]⁺• + C₉H₁₆O₄ (m/z 346) → (m/z 174)

The workflow for these initial, high-mass fragmentation events is visualized below.

Caption: Primary fragmentation pathways of Tetraethyl Butane-1,2,2,4-tetracarboxylate.

Secondary and Sequential Fragmentation

The primary fragments will undergo further dissociation, leading to a complex spectrum of lower-mass ions. The ion at m/z 301 is a likely candidate for significant secondary fragmentation.

• Sequential Loss of Ethylene (C₂H₄): Following the initial loss of an ethoxy radical, the resulting ion can undergo rearrangements to eliminate neutral ethylene molecules (28 Da) from the remaining ester groups. [m/z 301]⁺ → [m/z 273]⁺ → [m/z 245]⁺ → [m/z 217]⁺

• Loss of Carbon Monoxide (CO) and Ethanol (C₂H₅OH): Acylium ions are known to lose CO (28 Da). Furthermore, rearrangements can lead to the loss of neutral ethanol molecules (46 Da). For example, the m/z 301 ion could lose ethanol to form an ion at m/z 255 .

The visualization below details a probable sequential fragmentation cascade starting from the prominent m/z 301 fragment.

Caption: Sequential fragmentation cascade from the primary m/z 301 ion.

Summary of Predicted Fragments

The following table summarizes the most probable and diagnostically significant ions in the EI mass spectrum of tetraethyl butane-1,2,2,4-tetracarboxylate.

m/z	Proposed Ion Structure/Formula	Fragmentation Pathway
346	[C₁₆H₂₆O₈]⁺•	Molecular Ion (M⁺•)
317	[M - C₂H₅]⁺	Loss of ethyl radical
301	[M - OC₂H₅]⁺	α-cleavage, loss of ethoxy radical
273	[m/z 301 - C₂H₄]⁺	Sequential loss of ethylene
255	[m/z 301 - C₂H₅OH]⁺	Loss of neutral ethanol
174	[C₇H₁₀O₄]⁺•	McLafferty Rearrangement
45	[C₂H₅O]⁺	Ethoxy cation

Pillar 3: Comparison with Alternative Analytical Techniques

While mass spectrometry is exceptionally powerful for determining molecular weight and fragmentation, a comprehensive structural confirmation benefits from complementary techniques.

Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Molecular weight, elemental formula (HRMS), structural fragments.	High sensitivity, requires minimal sample, can be coupled to chromatography (GC/LC) for mixture analysis.	Isomers can be difficult to distinguish without tandem MS (MS/MS) or chromatography.
Nuclear Magnetic Resonance (NMR)	Detailed carbon-hydrogen framework, connectivity of atoms.	Unambiguous structure determination, information on stereochemistry.	Lower sensitivity, requires larger sample amounts, complex spectra for large molecules, sensitive to impurities.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=O, C-O).	Fast, non-destructive, provides quick functional group identification.	Provides limited information on the overall molecular structure, not suitable for complex mixture analysis.

For tetraethyl butane-1,2,2,4-tetracarboxylate, NMR would be essential to confirm the specific 1,2,2,4-substitution pattern on the butane backbone, which might be ambiguous from the mass spectrum alone. IR spectroscopy would quickly confirm the presence of the ester carbonyl groups (typically ~1735-1750 cm⁻¹). However, for identifying the compound in a complex mixture, such as a reaction byproduct analysis, the coupling of chromatography with mass spectrometry (GC-MS or LC-MS) is unparalleled.

Experimental Protocol: Acquiring a Mass Spectrum

This section provides a standardized workflow for analyzing tetraethyl butane-1,2,2,4-tetracarboxylate using Gas Chromatography-Mass Spectrometry (GC-MS), which is well-suited for volatile and thermally stable esters.

Objective: To obtain a reproducible Electron Ionization (EI) mass spectrum and identify the molecular ion and key fragment ions.

Materials & Instrumentation:

• Sample: Tetraethyl butane-1,2,2,4-tetracarboxylate, dissolved in a volatile solvent (e.g., Dichloromethane, Ethyl Acetate) at ~1 mg/mL.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer with an EI source (e.g., a quadrupole or ion trap analyzer).

• GC Column: A standard non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the analyte in ethyl acetate.

  • Perform a serial dilution to a working concentration of 10-100 µg/mL.

• GC-MS Instrument Setup:

  • Injector: Set to 250°C with a split ratio of 50:1.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: Increase at 15°C/min to 280°C.

    • Final hold: Hold at 280°C for 5 minutes.

  • MS Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40 - 450.

• Data Acquisition:

  • Inject 1 µL of the prepared sample into the GC-MS system.

  • Begin data acquisition simultaneously with the injection.

  • Acquire a solvent blank run prior to the sample run to identify background peaks.

• Data Analysis:

  • Identify the chromatographic peak corresponding to the analyte.

  • Extract the mass spectrum from the apex of the peak.

  • Identify the molecular ion peak (M⁺•) at m/z 346.

  • Annotate the major fragment ions (e.g., m/z 301, 174) and compare them against the predicted fragmentation patterns discussed in this guide.

  • Compare the acquired spectrum to a library database (e.g., NIST) if available, though a perfect match for this specific structure may be unlikely.

This protocol provides a robust starting point for the analysis, which can be further optimized based on the specific instrumentation and sample purity. For less volatile analogs or thermally sensitive compounds, Electrospray Ionization coupled with Liquid Chromatography (LC-ESI-MS) would be the preferred alternative.[12]

References

• Dias, J. R. (1980). Mass Spectral Fragmentation of Unsymmetrical Diesters of Malonic Acid and Succinic Acids. Spectroscopy Letters, 13(8), 555-566. Available from: [Link]

• Dias, J. R. (1980). SPECTROSCOPY LETTERS, 13(8), 555-566. Taylor & Francis Online. Available from: [Link]

• JoVE. (2024). Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. Journal of Visualized Experiments. Available from: [Link]

• Whitman College. (n.d.). GCMS Section 6.14 - Fragmentation of Esters. Available from: [Link]

• Gogichaeva, N. V., et al. (2007). A modified McLafferty rearrangement in the electron impact mass spectra of dansylated amino-acid methyl esters. PubMed. Available from: [Link]

• Organic Chemistry Tutor. (n.d.). The McLafferty Rearrangement. Available from: [Link]

• ResearchGate. (n.d.). Mechanism and products of McLafferty's rearrangement, typically occurring for esters in MS analysis. Available from: [Link]

• McLean, D. D., et al. (2023). Electron ionization fragmentation studies for a series of 4-methoxymethylene benzoate esters. PubMed. Available from: [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Available from: [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Available from: [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Available from: [Link]

• Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Available from: [Link]

• Chad's Prep. (n.d.). 21.7 The Malonic Ester Synthesis and the Acetoacetic Ester Synthesis. Available from: [Link]

• PubChem. (n.d.). Tetraethyl butane-1,2,3,4-tetracarboxylate. Available from: [Link]

• Gupta, G. R., et al. (n.d.). Mass Spectrometry of Ionic Liquids: ESI-MS/MS Studies. Asian Journal of Chemistry. Available from: [Link]

• Whitman College. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Available from: [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Available from: [Link]

• Chemistry LibreTexts. (2019). Fragmentation Patterns in Mass Spectra. Available from: [Link]

• Chemsrc. (2025). tetraethyl butane-1,2,3,4-tetracarboxylate. Available from: [Link]

• Farrimond, P., et al. (2010). Mass spectrometry of polycyclic tetracarboxylic ('ARN') acids and tetramethyl esters. Rapid Communications in Mass Spectrometry. Available from: [Link]

• ResearchGate. (n.d.). ESI mass spectra and their associated product ions observed by MS/MS... Available from: [Link]

• ACS Publications. (n.d.). Studies in Mass Spectroscopy. VI.1a Mass Spectra of Substituted Diethyl Malonates. The Journal of Organic Chemistry. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Potential of electrospray ionization mass spectrometry (ESI-MS), using direct infusion, to quantify fatty acid methyl esters (FAMEs) in biodiesel. Analytical Methods. Available from: [Link]

• Clinical Chemistry. (n.d.). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Available from: [Link]

• ResearchGate. (2025). Three NEW butane-1,2,3,4-tetracarboxylato-bridged coordination polymers: Syntheses, crystal structures and charaterization. Available from: [Link]

• DTIC. (n.d.). Synthesis of Tetra-Functional Cubane Derivatives. Available from: [Link]

• ChemRxiv. (n.d.). Unveiling the Power of Negative Ion Mode ESI-MS: Identifying Species with Remarkable Signal Intensity and Collisional Stability. Available from: [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of butane C4H10 CH3CH2CH2CH3 fragmentation pattern. Available from: [Link]

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• 4. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
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• 12. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Elemental analysis standards for tetraethyl butane-1,2,2,4-tetracarboxylate

Publish Comparison Guide: Elemental Analysis & Purity Validation for Tetraethyl Butane-1,2,2,4-tetracarboxylate

Executive Summary & Strategic Context

Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS 70600-48-5 ) is a critical aliphatic ester intermediate, often utilized in the synthesis of complex pyrrolidine derivatives and GABA analogs. Unlike crystalline solids, this compound typically presents as a viscous, high-boiling oil, creating unique challenges for standard purity characterization.

While High-Performance Liquid Chromatography (HPLC) is the industry standard for chromatographic purity, it often fails to detect inorganic salts or residual solvents lacking UV chromophores. Consequently, Elemental Analysis (EA) —specifically Carbon, Hydrogen, and Nitrogen (CHN) combustion—remains the definitive "absolute" method for validating bulk purity and confirming the molecular formula (

).

This guide compares the efficacy of Elemental Analysis against modern alternatives (qNMR, HRMS) and defines the rigorous standards required to validate this specific tetra-ester.

Theoretical Framework: The "Gold Standard"

Before evaluating experimental data, we must establish the theoretical baseline for 100% pure Tetraethyl butane-1,2,2,4-tetracarboxylate.

Compound Profile:

• Formula:

• Molecular Weight: 346.37 g/mol [1][2]

• Physical State: Viscous Liquid / Oil

Table 1: Theoretical Elemental Composition (The Target)

Element	Count	Atomic Mass	Total Mass Contribution	Theoretical % (w/w)	Acceptance Tolerance ( Industry Std)
Carbon (C)	16	12.011	192.176	55.48%	± 0.40%
Hydrogen (H)	26	1.008	26.208	7.57%	± 0.40%
Oxygen (O)	8	15.999	127.992	36.95%	N/A (Calculated by difference)

Technical Insight: The high oxygen content (~37%) requires optimized oxygen dosing during combustion to prevent "sooting" (incomplete combustion), which would artificially lower the Carbon result.

Comparative Analysis: EA vs. Alternatives

In drug development, no single method provides a complete purity picture. The following comparison evaluates Elemental Analysis (EA) against its primary alternatives: Quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS).

Table 2: Performance Comparison of Characterization Methods

Feature	Method A: Elemental Analysis (Combustion)	Method B: Quantitative NMR (qNMR)	Method C: HRMS (ESI-TOF)
Primary Utility	Bulk Purity & Formula Confirmation	Specific Impurity ID & Solvent Quantification	Molecular Weight Confirmation
Sample State	Destructive (Combustion of ~2mg)	Non-destructive (Dissolved in )	Destructive (Trace amount)
Specificity	Low: Cannot distinguish isomers or trapped solvents easily.	High: Distinguishes product from residual EtOH/EtOAc.	High: Identifies formula, but poor for bulk purity %.
Solvent Sensitivity	Critical Weakness: Trapped Ethanol lowers %C (see below).	Strength: Quantifies mole % of trapped solvent.	N/A
Turnaround	Fast (5-10 mins)	Medium (30 mins + analysis)	Fast
Cost	Low	High (Instrument cost)	High

The "Trapped Solvent" Trap

Synthesis of CAS 70600-48-5 often involves ethanol (EtOH) and diethyl malonate.

• Scenario: If the sample contains 5% residual Ethanol (

  , %C = 52.14%).

• EA Result: The %C will shift from 55.48% toward 52.14%, resulting in a value of ~55.31%. This small shift might pass the ±0.4% tolerance, masking the impurity.

• qNMR Result: Will clearly show a triplet at

  1.2 ppm (methyl) and quartet at 3.7 ppm (methylene) distinct from the ester ethyls, flagging the impurity immediately.

Verdict: EA is the gatekeeper for bulk purity, but qNMR is the necessary validator for viscous esters prone to solvent trapping.

Experimental Protocol: Liquid Encapsulation for EA

Analyzing viscous oils like Tetraethyl butane-1,2,2,4-tetracarboxylate requires a specific "Liquid Encapsulation" technique to prevent sample loss or evaporation prior to combustion.

Reagents & Standards:

• Calibration Standard: Acetanilide (C=71.09%, H=6.71%, N=10.36%) or Stearic Acid (C=76.00%, H=12.75%) are preferred over Sulphanilamide due to the closer C/H ratio to the analyte.

• Capsules: Smooth-wall Tin capsules (for liquids).

Step-by-Step Workflow:

• Microbalance Calibration: Tare the empty tin capsule (approx. 30-40 mg).

• Sample Loading:

  • Use a micro-spatula or a gas-tight syringe.

  • Deposit 1.5 – 2.5 mg of the oil directly into the bottom of the capsule.

  • Critical: Do not smear sample on the upper walls (leads to pre-combustion loss).

• Cold-Welding (Sealing):

  • Using flat-tip tweezers, pinch the top of the capsule.

  • Fold the top over twice.

  • Compress the capsule into a cube/ball shape using a pellet press or broad tweezers to ensure a "cold weld" (airtight seal).

  • Check: Ensure no liquid oozes out. If it does, discard and restart.

• Combustion:

  • Run on CHN Analyzer (e.g., Elementar vario EL cube or Thermo FlashSmart).

  • O2 Dosing: Set Oxygen dose to 12-15 mL (excess) to ensure full oxidation of the tetra-ester backbone.

  • Furnace Temp: 950°C (Standard) or 1150°C (if using Tungsten Oxide catalyst).

Visualization: Purity Validation Logic

The following decision tree illustrates the logical flow for validating the material, integrating EA with qNMR.

Figure 1: Integrated workflow for validating the purity of tetraethyl butane-1,2,2,4-tetracarboxylate, prioritizing EA as the primary gatekeeper.

References

• FDA. (2024). Elemental Analysis Manual (EAM) for Food and Related Products: Section 4.6 (ICP-OES). Note: Used for general principles of standard preparation. Retrieved from [Link]

• PubChem. (2025). Tetraethyl butane-1,2,3,4-tetracarboxylate Compound Summary (Isomer Reference). Retrieved from [Link]

Sources

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• 2. chemscene.com [chemscene.com]

Technical Guide: Characterization and Purity Analysis of Tetraethyl Butane-1,2,2,4-Tetracarboxylate

Executive Summary

Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS: 70600-48-5) is a critical intermediate in the synthesis of gem-disubstituted amino acids, pyrrolidines, and complex heterocyclic scaffolds.[1] Its unique structural feature—a quaternary carbon bearing two carboxylate groups—provides the steric bulk and functionality required for advanced pharmaceutical intermediates.

However, its synthesis (typically via Michael addition to triethyl ethane-1,1,2-tricarboxylate) is prone to generating constitutional isomers, most notably tetraethyl butane-1,1,4,4-tetracarboxylate and tetraethyl butane-1,2,3,4-tetracarboxylate . These impurities possess identical molecular weights (

g/mol ) and similar polarity, making them difficult to detect by standard LC-MS methods.

This guide provides a definitive protocol for distinguishing the 1,2,2,4-isomer from its structural analogues using NMR spectroscopy, fragmentation patterns, and physical property analysis.

Structural Deconstruction & Impurity Profiling

To accurately distinguish the target from its impurities, one must first understand the structural connectivity that dictates their spectroscopic signatures.

Compound	Structure Description	Key Structural Feature	Origin (Impurity Source)
Target (1,2,2,4)	Asymmetric. A butane backbone with a quaternary carbon at C2. Structure:	Quaternary Carbon at C2. Isolated Methylene ( ) at C1.	Target Product.
Isomer A (1,1,4,4)	Symmetric. Two malonate groups linked by an ethylene bridge. Structure:	Methine Doublet/Triplet ( ). Symmetry (C2 axis).	Dimerization of malonates with 1,2-dihaloethanes.
Isomer B (1,2,3,4)	Linear/Vicinal. Esters distributed along the chain. Structure:	Vicinal Methines. Chiral centers (meso/dl pairs).	Oxidative coupling or fumarate derivatives.

Visualization: Synthesis & Impurity Pathways

The following diagram illustrates how slight deviations in synthetic conditions generate these specific isomers.

Caption: Synthetic pathways showing the origin of the target 1,2,2,4 molecule versus common isomeric impurities.

Methodology 1: NMR Spectroscopy (The Gold Standard)

Nuclear Magnetic Resonance (NMR) is the only self-validating method to confirm the 1,2,2,4 structure because it directly detects the unique quaternary carbon and the isolated methylene singlet , which are absent in the impurities.

Protocol A: NMR Analysis (400 MHz, )

Objective: Identify the symmetry-breaking signals of the 1,2,2,4 isomer.

• Prepare Sample: Dissolve 10 mg of the oil in 0.6 mL

  .

• Acquire Spectrum: Standard proton parameters (16 scans).

• Analysis Checklist:

Feature	Target (1,2,2,4)	Impurity (1,1,4,4)	Impurity (1,2,3,4)
Methine ( )	Absent. (Crucial Distinction)	Triplet 3.3–3.5 ppm (2H)	Multiplet 3.0–3.6 ppm (2H)
Isolated	Singlet ~3.0 ppm (2H) (Acetate group on quaternary C)	Absent.	Absent.
Backbone	Two distinct triplets/multiplets (Propionate tail).	Single multiplet (Symmetric ethylene bridge).	Complex multiplets.

Expert Insight: The presence of a sharp singlet at ~2.9–3.1 ppm is the diagnostic "fingerprint" of the 1,2,2,4 isomer. If this region shows a triplet, your sample contains the 1,1,4,4 impurity.

Protocol B: NMR / DEPT-135

Objective: Confirm the quaternary center.

• Target (1,2,2,4): Look for a low-intensity peak at

  55–60 ppm that disappears in DEPT-135 (Quaternary Carbon).

• Impurities (1,1,4,4 & 1,2,3,4): All backbone carbons will appear in DEPT-135 (as

  or ).

Methodology 2: Mass Spectrometry (Fragmentation Analysis)

While molecular ions (

) are identical, the fragmentation pathways (MS/MS) differ due to the stability of the leaving groups.

Experimental Setup

• Technique: GC-MS (EI, 70eV) or LC-MS/MS (ESI).

• Column: Non-polar capillary column (e.g., DB-5ms) is recommended for GC separation.

Fragmentation Logic

• Target (1,2,2,4):

  • Dominant Loss: Cleavage of the acetate group (

    ).

  • Mechanism: The quaternary center facilitates the loss of the pendant acetate group to relieve steric strain.

  • Fragment:

    259 ( ).

• Impurity (1,1,4,4):

  • Dominant Loss: Cleavage of a malonate moiety (

    ).

  • Fragment:

    187 ( ).

  • Note: The 1,1,4,4 isomer is symmetric; cleavage yields two identical halves (stabilized radical).

Methodology 3: Physical Property Verification

In process chemistry, quick "in-plant" checks are vital. The 1,1,4,4 isomer has significantly higher symmetry, leading to different crystallization behaviors.

• Physical State (RT):

  • Target (1,2,2,4): Typically a viscous, colorless oil . It resists crystallization due to asymmetry.

  • Impurity (1,1,4,4): Often crystallizes as a white solid (MP ~74-76°C) upon standing or cooling, due to high symmetry and packing efficiency.

• Derivatization (Hydrolysis Test):

  • Hydrolysis of the mixture with

    followed by decarboxylation:

    • 1,1,4,4

      Adipic Acid (MP 152°C).

    • 1,2,2,4

      4-Carboxyheptanedioic acid (Liquid/Low melting solid).

  • Protocol: Reflux 100mg sample in 2mL HCl for 4 hours. Cool. If a white precipitate forms immediately, it is likely Adipic Acid (confirming 1,1,4,4 impurity).

Analytical Decision Tree

Use this workflow to validate your material batch.

Caption: Step-by-step logic for confirming the identity of Tetraethyl butane-1,2,2,4-tetracarboxylate.

References

• Synthesis and Properties of Triethyl ethane-1,1,2-tricarboxylate (Precursor)

  • Organic Syntheses, Coll. Vol. 2, p. 594 (1943); Vol. 12, p. 72 (1932). "Methanetricarboxylic acid, triethyl ester".[2]

• Isomer Characterization (1,1,4,4-isomer data)

  • GuideChem.

• General NMR Shift Data for Esters

  • Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org. Chem. 1997, 62, 21, 7512–7515.

• Target Molecule Registry (1,2,2,4-isomer)

  • ChemScene.[1][3] "Tetraethyl butane-1,2,2,4-tetracarboxylate (CAS 70600-48-5)".[1]

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• 3. CAS#:4373-15-3 | tetraethyl butane-1,2,3,4-tetracarboxylate | Chemsrc [chemsrc.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Tetraethyl butane-1,2,2,4-tetracarboxylate

Pre-Operational Checklist & Hazard Assessment

Before handling Tetraethyl butane-1,2,2,4-tetracarboxylate, a thorough risk assessment is mandatory. The primary hazards associated with structurally similar esters include potential eye, skin, and respiratory tract irritation.[4][7] Ingestion is also a potential route of exposure that must be avoided.

Key Preparatory Steps:

• Location of Safety Equipment: Verify the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.[8]

• Fume Hood Verification: Ensure the chemical fume hood is certified and functioning correctly. All manipulations of this compound should occur within a fume hood to minimize inhalation exposure.

• SDS Accessibility: While a specific SDS for this compound is not available, the SDS for its tetramethyl analog should be readily accessible to all personnel involved in its handling.[5]

• Spill Kit: Ensure a spill kit appropriate for non-reactive liquid chemicals is available.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is critical when working with chemicals of unknown hazard. The following table outlines the minimum required PPE. It is imperative to not just wear PPE, but to understand its limitations and use it correctly.

Equipment	Specification	Rationale
Eye Protection	ANSI Z87.1-rated safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes and airborne particles. Standard prescription glasses are not a substitute.[5]
Hand Protection	Nitrile or Neoprene gloves.	Provides a barrier against skin contact. Given the ester functional groups, these glove types offer good chemical resistance. Always inspect gloves for tears or punctures before use. Double-gloving is recommended for extended operations.
Body Protection	Flame-resistant laboratory coat.	Protects skin and personal clothing from contamination. It should be fully buttoned.
Footwear	Closed-toe shoes.	Protects feet from spills and falling objects.

Logical Workflow for Donning and Doffing PPE

The sequence of putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: PPE Donning and Doffing Sequence.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring experimental integrity.

3.1. Weighing and Aliquoting (Solid or Liquid)

• Preparation: Designate a specific area within the chemical fume hood for weighing. Place a plastic-backed absorbent liner on the work surface to contain any potential spills.

• Tare: Place a clean, compatible container on the analytical balance and tare it.

• Dispensing:

  • For solids, use a clean spatula to carefully transfer the desired amount into the tared container. Avoid creating dust.[4]

  • For liquids, use a calibrated pipette with a fresh tip to transfer the substance.

• Cleaning: After dispensing, securely close the primary container. Wipe the spatula or any contaminated surfaces with a solvent-dampened cloth (e.g., ethanol or isopropanol), and dispose of the cloth as hazardous waste.

• Transport: Carry the sealed, labeled container to the experimental area within a secondary containment vessel.

3.2. Solution Preparation and Reactions

• Solvent Addition: Always add solvents to the solute slowly in a fume hood. Be aware of any potential exothermic reactions, although none are specifically documented for this compound.

• Vessel Sealing: Ensure all reaction vessels are appropriately sealed to prevent the release of vapors.[8]

• Heating and Stirring: If heating is required, use a controlled heating mantle and a stir plate. Do not heat sealed containers, as this can lead to pressure buildup.[9]

Emergency Response Plan

Prepare for potential emergencies by knowing the correct immediate actions.[10]

• Skin Contact: Immediately remove contaminated clothing.[4] Flush the affected skin with copious amounts of water for at least 15 minutes.[4][10] Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[4][7] Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

• Inhalation: Move the affected person to fresh air.[4] If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[4][7] Rinse the mouth with water.[4] Never give anything by mouth to an unconscious person.[4] Seek immediate medical attention.

• Minor Spill (in fume hood):

  • Alert nearby personnel.

  • Absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent).

  • Using tongs or other tools, collect the absorbed material into a labeled, sealable waste container.

  • Wipe the spill area clean with a suitable solvent, and dispose of the cleaning materials as hazardous waste.

• Major Spill (outside fume hood):

  • Evacuate the immediate area.

  • Alert your institution's Environmental Health and Safety (EHS) department.

  • Prevent entry into the area.

Disposal Plan: Cradle-to-Grave Responsibility

Proper waste management is a legal and ethical requirement.[11] All waste generated from handling Tetraethyl butane-1,2,2,4-tetracarboxylate must be treated as hazardous waste.

Waste Stream	Container	Disposal Protocol
Solid Waste	Labeled, sealed, chemically compatible container.	Includes contaminated gloves, absorbent pads, and weighing papers. Label as "Hazardous Waste" with the full chemical name.[12]
Liquid Waste	Labeled, sealed, chemically compatible container (e.g., glass or polyethylene).	Includes unused solutions and solvent rinses. Do not mix with other waste streams unless compatibility is confirmed.[12] The container must be kept closed except when adding waste.[12]
Sharps Waste	Puncture-proof sharps container.	Includes contaminated pipette tips, needles, and syringes.

Waste Segregation and Collection Workflow

Following a defined workflow for waste management prevents accidental mixing of incompatible chemicals and ensures regulatory compliance.

Caption: Hazardous Waste Segregation and Disposal Workflow.

References

• Chemical Safety Guidelines. The University of New Mexico Environmental Health & Safety. [Link]

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

• Safety in the Chemical Laboratory. Vanderbilt University Medical Center. [Link]

• Chemical hazards and safety measures in chemistry labrotories. ResearchGate. [Link]

• Laboratories - Overview. Occupational Safety and Health Administration (OSHA). [Link]

• How to Store and Dispose of Extremely Hazardous Chemical Waste. UC San Diego. [Link]

• PHA044_B4. [Link]

• safety data sheet(sds) - Henry Schein. Henry Schein. [Link]

• Standard Operating Procedures Waste Handling & Disposal CHEMICAL WASTE DISPOSAL. Kamat Lab. [Link]

• WASTE DISPOSAL MANUAL. University of Louisville Department of Environmental Health and Safety (DEHS). [Link]

• SAFETY DATA SHEET. McMahons Builders Providers. [Link]

• Safety data sheet - CPAChem. CPAChem. [Link]

• Safety Data Sheet - NOVA Chemicals. NOVA Chemicals. [Link]

• Tetraethyl butane-1,2,3,4-tetracarboxylate. PubChem. [Link]

• MATERIAL SAFETY DATA SHEETS - Exposome-Explorer. Exposome-Explorer. [Link]

• Procedures for Disposal of Hazardous Waste. [Link]

• NIOSH Recommendations for Chemical Protective Clothing A-Z - CDC Archive. CDC. [Link]

• tetraethyl butane-1,2,3,4-tetracarboxylate. Chemsrc. [Link]

• SAFETY DATA SHEET Butane. [Link]

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